n,n-Dimethylcyclobutanecarboxamide

• CAS: 57056-80-1

Core Science & Biosynthesis

The Mechanistic Role of N,N-Dimethylcyclobutanecarboxamide in Advanced Organic Synthesis

Executive Summary

As organic synthesis pivots toward highly functionalized, sp³-rich scaffolds for drug discovery, N,N-dimethylcyclobutanecarboxamide (CAS 57056-80-1) has emerged as a highly versatile building block. The unique geometry of the cyclobutane ring, combined with the robust directing ability of the tertiary amide, allows for precise, site-selective functionalization. This technical whitepaper dissects the mechanistic causality behind its reactivity, specifically focusing on transition-metal-catalyzed C(sp³)–H activation, and provides a self-validating experimental framework for its application in modern synthetic workflows.

Structural and Thermodynamic Profiling

To harness N,N-dimethylcyclobutanecarboxamide effectively, one must understand the thermodynamic interplay between its cyclic core and its functional appendage.

• Ring Strain and Orbital Hybridization: The cyclobutane ring possesses approximately 26 kcal/mol of strain energy. The internal bond angles (~90°) force the external C–H bonds to adopt increased s-character. This heightened s-character makes the methylene protons slightly more acidic and more susceptible to metal insertion compared to unstrained alkanes.

• The Causality of the N,N-Dimethyl Group: Why utilize a tertiary amide rather than a primary or secondary variant? Primary and secondary amides possess acidic N–H protons that readily undergo deprotonation, leading to the formation of stable, unreactive metal-amidate complexes that poison the catalytic cycle. The N,N-dimethyl group eliminates this deleterious pathway. By sterically shielding the nitrogen, it forces transition metals to coordinate exclusively with the Lewis basic carbonyl oxygen, perfectly positioning the metal center to activate the adjacent cis-methylene C(sp³)–H bonds.

Mechanistic Paradigm: Directed C(sp³)–H Functionalization

The most powerful application of this scaffold is its ability to undergo1. When subjected to Palladium(II) catalysis, the reaction proceeds via a Concerted Metalation-Deprotonation (CMD) pathway.

The Catalytic Cycle:

• Coordination: The Pd(II) precatalyst binds to the carbonyl oxygen.

• CMD Step: An exogenous base (typically acetate) assists in the deprotonation of the cyclobutane methylene proton while the Pd center simultaneously inserts into the C–H bond, forming a rigid 5-membered palladacycle.

• Oxidative Addition: An aryl iodide (Ar–I) oxidatively adds to the palladacycle, generating a transient Pd(IV) intermediate.

• Reductive Elimination: The complex undergoes reductive elimination to yield the arylated cyclobutane, regenerating the Pd(II) catalyst.

Pd-catalyzed directed C(sp3)-H activation cycle of cyclobutanecarboxamides.

Alternative Synthetic Utilities: Hydrosilylation & Strain-Release

Beyond C–H activation, the N,N-dimethylamide moiety serves as a linchpin for other transformations:

• Chemoselective Reduction: The amide can undergo 2 to yield the corresponding amine. The N,N-dimethyl group stabilizes the intermediate silyl hemiaminal, preventing unwanted C–C bond cleavage.

• Pharmaceutical Scaffolding: The rigidified cyclobutane architecture is highly prized in medicinal chemistry. It has been utilized extensively in the synthesis of 3 to improve metabolic stability, and acts as a precursor for 4.

Quantitative Data: Reaction Optimization

To demonstrate the causality of reagent selection, the following table summarizes the optimization landscape for the bis-arylation of N,N-dimethylcyclobutanecarboxamide.

Table 1: Optimization of Pd-Catalyzed Bis-Arylation

Catalyst (10 mol%)	Base/Additive (2.5 eq)	Solvent	Temp (°C)	Yield (%)	Mechanistic Causality / Observation
Pd(OAc)₂	AgOAc	Toluene	110	15	Poor solubility of AgOAc in non-polar media; sluggish CMD step.
Pd(TFA)₂	AgOAc	DMF	110	42	TFA ligands are highly electron-withdrawing, destabilizing the palladacycle intermediate.
Pd(OAc)₂	K₂CO₃	HFIP	110	28	Carbonate fails to scavenge iodide efficiently; catalyst poisoning occurs.
Pd(OAc)₂	AgOAc	HFIP	110	89	Optimal. HFIP stabilizes the transition state via H-bonding; AgOAc acts as a base and an irreversible iodide scavenger.

Self-Validating Experimental Protocol: Pd-Catalyzed Bis-Arylation

The following protocol is designed as a closed-loop, self-validating system. It does not rely on arbitrary timeframes but uses analytical gating to ensure reproducibility.

Step 1: Reagent Preparation (Inert Atmosphere)

• Action: In a glovebox, charge a Schlenk tube with N,N-dimethylcyclobutanecarboxamide (1.0 mmol), aryl iodide (2.5 mmol), Pd(OAc)₂ (10 mol%), and AgOAc (2.5 mmol). Dissolve in anhydrous HFIP (0.2 M).

• Causality: Anhydrous conditions are strictly required. Trace water will protonate the delicate palladacycle intermediate, leading to premature protodemetalation and recovery of starting material.

Step 2: Catalytic Reaction

• Action: Seal the tube, remove from the glovebox, and heat to 110 °C in an oil bath.

• Causality: AgOAc serves a dual, non-negotiable purpose. First, it replenishes the acetate pool required for the CMD cycle. Second, it precipitates as AgI, removing inhibitory iodide ions from the solution that would otherwise coordinate to Pd(II) and halt the catalytic cycle.

Step 3: In-Process Monitoring (The Validation Gate)

• Action: At the 12-hour mark, cool the reaction to room temperature. Extract a 50 µL aliquot, dilute with EtOAc, filter through a short silica plug, and analyze via GC-MS.

• Validation Logic: If the mono-arylated intermediate peak constitutes >5% of the total ion chromatogram (TIC), the reaction is incomplete. Add an additional 0.5 eq of AgOAc and heat for 4 more hours. Proceed to Step 4 only when the mono-arylated intermediate is <5%.

Step 4: Aqueous Quench & Extraction

• Action: Dilute the mixture with EtOAc (10 mL) and filter through a pad of Celite to remove AgI and Pd black. Wash the filtrate with saturated aqueous NaHCO₃ and brine. Dry over anhydrous Na₂SO₄.

Step 5: Purification & Orthogonal Validation

• Action: Concentrate the organic layer in vacuo. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

• Validation Logic: Confirm the all-cis stereochemistry of the bis-arylated product using 2D NOESY NMR. Validate the exact mass via High-Resolution Mass Spectrometry (HRMS) to ensure no over-arylation occurred.

Self-validating workflow for the Pd-catalyzed bis-arylation of cyclobutanes.

References

• Direct bis-arylation of cyclobutanecarboxamide via double C-H activation: an auxiliary-aided diastereoselective Pd-catalyzed access to trisubstituted cyclobutane scaffolds having three contiguous stereocenters and an all-cis stereochemistry Source: Journal of Organic Chemistry / PubMed URL: 1[1]

• Borylated Cyclobutanes via thermal [2+2]-cycloaddition Source: RSC Advances URL: 4[4]

• Synthesis and Antiobesity Properties of 6-(4-Chlorophenyl)-3-(4-((3,3-difluoro-1-hydroxycyclobutyl)methoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (BMS-814580): A Highly Efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) Inhibitor Source: ACS Publications URL: 3[3]

• Transition-metal-free Chemoselective Catalytic Hydrosilylation of Amides Source: Royal Society of Chemistry URL:2[2]

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Thermodynamic Stability of N,N-Dimethylcyclobutanecarboxamide: A Comprehensive Technical Guide

Executive Summary

N,N-dimethylcyclobutanecarboxamide (CAS: 57056-80-1, Formula: C₇H₁₃NO) is a highly versatile structural motif increasingly utilized in medicinal chemistry and organic synthesis[1][2]. The thermodynamic profile of this molecule is defined by a fascinating structural dichotomy: the inherent thermodynamic instability (ring strain) of the cyclobutane moiety juxtaposed against the profound thermodynamic stability of the tertiary amide bond. The incorporation of such cyclobutane scaffolds often enhances the physicochemical and pharmacokinetic properties of drug molecules; unlike flat arene rings, cyclobutanes possess high fraction sp³ ( Fsp3​ ) character, providing improved solubility due to their nonplanar substituent vectors[3].

As a Senior Application Scientist, understanding the causality behind this molecule's stability is paramount for predicting its behavior in biological systems and synthetic workflows. This whitepaper dissects the physicochemical forces governing N,N-dimethylcyclobutanecarboxamide (DMCBC), providing researchers with the theoretical grounding and empirical protocols necessary to evaluate its thermodynamic boundaries.

Structural Thermodynamics: The Dichotomy of Strain and Stability

Cyclobutane Ring Strain Dynamics

Cycloalkanes naturally seek the ideal sp³ tetrahedral bond angle of 109.5°[4]. If the cyclobutane ring were completely square planar, its internal C-C-C bond angles would be forced to 90°, generating severe angle strain (Baeyer strain)[4][5]. Furthermore, a planar configuration would force all adjacent C-H bonds into an eclipsed geometry, maximizing torsional strain (Pitzer strain)[5].

To relieve this torsional strain, the cyclobutane ring dynamically adopts a "puckered" or "butterfly" conformation, folding out of planarity[4][6]. While this puckering slightly decreases the internal bond angle to ~88° (marginally increasing angle strain), the massive relief in torsional eclipsing interactions results in a net thermodynamically favored state[5]. Despite this conformational relaxation, the cyclobutane ring retains a high total ring strain energy of approximately 26.3 kcal/mol, rendering it thermodynamically unstable relative to larger, unstrained rings like cyclohexane[4][5]. This instability is empirically reflected in its high heat of combustion[6].

Tertiary Amide Resonance and Ground-State Stability

In stark contrast to the strained carbocycle, the N,N-dimethylamide group acts as a thermodynamic sink. The stability of the amide bond arises from the delocalization of the nitrogen lone pair into the pi-antibonding orbital ( π∗ ) of the adjacent carbonyl group ( nN​→πC=O∗​ )[7]. Pauling originally predicted that a typical planar amide exhibits approximately 40% partial double-bond character, rendering the amide bond one of the most solid and least reactive functional groups in organic chemistry[7].

Because DMCBC is a tertiary amide, it lacks an acidic N-H proton. This absence prevents the formation of amidate intermediates, effectively shutting down base-catalyzed degradation pathways and rendering the tertiary amide highly resistant to transamidation and hydrolysis under standard physiological conditions[8].

Caption: Thermodynamic forces in N,N-dimethylcyclobutanecarboxamide balancing ring strain and amide stability.

Conformational Interplay and Steric Effects

The attachment of the bulky N,N-dimethylamide group to the puckered cyclobutane ring introduces critical steric considerations. The cyclobutane ring rapidly flips between two puckered conformers in solution[4]. To minimize steric clash (analogous to 1,3-diaxial interactions in cyclohexanes), the bulky N,N-dimethylcarboxamide substituent exhibits a strong thermodynamic preference for the pseudo-equatorial position.

Simultaneously, the high rotational barrier of the C-N partial double bond means that the two methyl groups attached to the nitrogen atom are locked in distinct syn and anti environments relative to the carbonyl oxygen at room temperature[1]. This restricted rotation is a direct consequence of the resonance stabilization; any rotation around the C-N bond requires breaking the π -overlap, costing significant energy (activation energy ΔG‡ ).

Quantitative Thermodynamic Data

To provide a clear comparative baseline, the fundamental thermodynamic parameters governing the structural components of DMCBC are summarized below.

Thermodynamic Parameter	Value	Implication for DMCBC
Heat of Combustion (Liquid Cyclobutane)	-650.2 kcal/mol	High energy release indicates significant ground-state destabilization[9].
Cyclobutane Ring Strain	~26.3 kcal/mol	Drives potential ring-opening or expansion reactions under extreme catalytic stress[4][5].
Amide Resonance Energy	~20 - 25 kcal/mol	Provides exceptional chemical stability, offsetting the carbocycle's reactivity[7].
C-N Rotational Barrier ( ΔG‡ )	15 - 20 kcal/mol	Restricts conformational flexibility, locking the N-methyl groups in distinct spatial orientations.

Experimental Methodologies for Thermodynamic Profiling

To rigorously quantify the thermodynamic properties of DMCBC, two self-validating experimental workflows are employed. These protocols are designed to isolate the energetic contributions of the ring strain and the amide bond independently.

Protocol A: Isothermal Bomb Calorimetry (Ring Strain Determination)

Causality: Bomb calorimetry measures the gross heat of combustion ( ΔHc∘​ ). By comparing the experimental ΔHc∘​ of DMCBC against the theoretical heat of combustion of a strain-free acyclic reference (e.g., N,N-dimethylpentanamide), researchers can mathematically isolate the exact strain energy contributed by the cyclobutane ring[5][9].

• System Calibration: Calibrate the bomb calorimeter using a certified benzoic acid standard (standard heat of combustion = -3226.7 kJ/mol) to determine the precise heat capacity ( Cv​ ) of the calorimeter system.

• Sample Preparation: Weigh exactly 0.500 g of high-purity DMCBC (>99% via HPLC) into a combustion crucible. Attach a known length of combustible ignition wire, ensuring contact with the liquid sample.

• Combustion Phase: Seal the bomb and pressurize with ultra-pure O2​ to 30 atm. Submerge the bomb in the isothermal water jacket and allow thermal equilibration.

• Ignition & Measurement: Ignite the sample. Continuously record the temperature rise ( ΔT ) of the water bath using a high-precision thermistor until a new thermal equilibrium is reached.

• Data Extraction: Calculate the gross heat of combustion ( q=Cv​×ΔT ). Subtract the theoretical heat of combustion of the unstrained acyclic isomer to calculate the inherent ring strain.

Protocol B: Variable-Temperature NMR (VT-NMR) (Amide Rotational Barrier)

Causality: Because the C-N partial double bond restricts rotation, the two N-methyl groups exist in different magnetic environments at room temperature (slow exchange). By monitoring the coalescence of these NMR signals across a temperature gradient, the activation free energy ( ΔG‡ ) of rotation can be calculated via the Eyring equation, directly quantifying the thermodynamic stability of the amide resonance.

• Sample Preparation: Dissolve 15 mg of DMCBC in 0.6 mL of a high-boiling, deuterated solvent (e.g., DMSO- d6​ or 1,1,2,2-tetrachloroethane- d2​ ) to prevent solvent boiling at elevated temperatures.

• Baseline Acquisition: Acquire a standard 1 H-NMR spectrum at 298 K. The two N-methyl groups will appear as distinct singlets. Record the peak separation in Hertz ( Δν ).

• Temperature Gradient: Increment the NMR probe temperature in 5 K steps from 298 K up to 400 K. Allow 10 minutes of thermal equilibration at each step before acquiring the spectrum to ensure accurate temperature reading.

• Coalescence Observation: Identify the coalescence temperature ( Tc​ ), the exact thermal point where the two N-methyl singlets broaden and merge into a single peak.

• Thermodynamic Calculation: Calculate the exchange rate constant at coalescence ( kc​=2​πΔν​ ). Apply the Eyring equation ( kc​=hkB​Tc​​e−ΔG‡/RTc​ ) to determine the thermodynamic barrier ( ΔG‡ ) for C-N bond rotation.

Caption: Experimental workflow for thermodynamic profiling of N,N-dimethylcyclobutanecarboxamide.

References

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Navigating the Safety Landscape of N,N-Dimethylcyclobutanecarboxamide: A Technical Guide for Researchers

An In-depth Analysis of Material Safety and Handling Protocols Based on Structural Analogs

Preamble: A Note on Scientific Diligence

Compound Identification and Inferred Physicochemical Properties

N,N-dimethylcyclobutanecarboxamide is a tertiary amide derivative of cyclobutane. Its structural features—a strained four-membered ring and a dimethyl-substituted amide group—dictate its chemical reactivity and potential biological activity. While empirical data for the target compound is scarce, we can infer its likely properties from related molecules.

Property	Inferred Value/Information	Source (Analogous Compound)
Molecular Formula	C7H13NO[1][2]	N/A
Molecular Weight	127.18 g/mol [3]	N/A
Appearance	Likely a colorless to light yellow liquid	Based on N,N-dimethylbutyramide[4] and N,N-dimethylcyclohexylamine
Odor	Amine-like or mild odor	Based on N,N-dimethylcyclohexylamine
Boiling Point	Estimated to be in the range of 180-220 °C	Based on N,N-dimethylbutyramide and N,N-dimethylcyclohexylamine[4]
Flash Point	Estimated to be > 93.3 °C (200 °F)	Based on N,N-dimethylbutyramide[4]
Solubility	Likely soluble in water and most organic solvents	Based on N,N-dimethylbutyramide[4]

Hazard Identification and Classification: A Precautionary Approach

Given the absence of specific toxicological data for N,N-dimethylcyclobutanecarboxamide, a conservative approach to hazard identification is warranted. Based on the safety profiles of analogous compounds, including other N,N-dimethyl amides and cyclobutane derivatives, the following potential hazards should be assumed:

• Acute Toxicity (Oral, Dermal, Inhalation): May be harmful if swallowed, in contact with skin, or if inhaled.

• Skin Corrosion/Irritation: May cause skin irritation.

• Serious Eye Damage/Eye Irritation: May cause serious eye irritation[5].

• Respiratory Irritation: May cause respiratory irritation[5].

The GHS hazard pictograms that should be considered for precautionary labeling are:

GHS Pictogram: Exclamation Mark

First-Aid Measures: Rapid and Informed Response

In the event of exposure, immediate and appropriate first-aid is crucial. The following measures are recommended based on the potential hazards:

• Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If respiratory irritation or distress occurs, seek immediate medical attention.

• Skin Contact: Immediately flush the affected area with plenty of soap and water for at least 15 minutes. Remove contaminated clothing and shoes. If skin irritation persists, seek medical attention.

• Eye Contact: Immediately rinse the eyes cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Call a poison control center or seek immediate medical attention.

Safe Handling and Storage: Proactive Prevention

The cornerstone of laboratory safety lies in proactive handling and storage protocols.

4.1. Engineering Controls and Personal Protective Equipment (PPE)

A multi-layered approach to exposure control is essential.

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A Technical Guide to the Preliminary Investigation of N,N-Dimethylcyclobutanecarboxamide Derivatives: A Modern Med-Chem Scaffold

Introduction: The Rationale for Cyclobutane in Modern Drug Discovery

In the landscape of medicinal chemistry, the pursuit of novel molecular scaffolds that confer advantageous pharmacological properties is perpetual. While often overshadowed by more common five- and six-membered rings, the cyclobutane motif has emerged as a powerful tool for drug design. Its inherent structural properties, primarily its rigid and puckered three-dimensional conformation, offer a unique strategy to address common challenges in drug development.[1][2] Unlike flexible aliphatic chains, the cyclobutane ring introduces conformational restraint, which can reduce the entropic penalty upon binding to a biological target, potentially leading to enhanced potency and selectivity.[2]

This guide focuses on the preliminary investigation of N,N-dimethylcyclobutanecarboxamide derivatives. This class of compounds merges the conformational benefits of the cyclobutane core with the versatile carboxamide functional group, a ubiquitous feature in many approved drugs known for its robust chemical stability and hydrogen bonding capabilities.[3] The N,N-dimethyl substitution specifically blocks hydrogen bond donation, which can be a critical modification to fine-tune solubility, cell permeability, and metabolic stability by preventing N-dealkylation.[4]

This document serves as a technical primer for researchers, scientists, and drug development professionals, outlining a logical and efficient workflow for the synthesis, characterization, and preliminary biological evaluation of this promising compound class. We will delve into the causality behind experimental choices, providing not just protocols, but a strategic framework for investigation.

Section 1: Synthesis and Structural Elucidation

The foundation of any new investigative library is a robust and reproducible synthetic route. The primary objective is the efficient coupling of a cyclobutanecarboxylic acid core with dimethylamine.

Proposed Synthetic Workflow

The most direct approach involves the activation of the carboxylic acid followed by nucleophilic acyl substitution by dimethylamine. This two-step, one-pot procedure is favored for its efficiency and scalability.

Caption: General synthetic pathway for N,N-dimethylcyclobutanecarboxamide.

Experimental Protocol: Synthesis of N,N-Dimethylcyclobutanecarboxamide

This protocol describes a standard procedure using thionyl chloride for acid activation.

Rationale for Reagent Selection:

• Thionyl Chloride (SOCl₂): A cost-effective and highly efficient reagent for converting carboxylic acids to acyl chlorides. The byproducts (SO₂ and HCl) are gaseous, which simplifies workup.[5]

• Dichloromethane (DCM): A common, inert solvent that is suitable for this reaction and easily removed under reduced pressure.

• Dimethylamine (2M solution in THF): A commercially available and convenient source of the nucleophile.

• Pyridine: Acts as a base to neutralize the HCl generated during the reaction, preventing unwanted side reactions and driving the equilibrium towards the product.

Step-by-Step Methodology:

• Reaction Setup: To a flame-dried 100 mL round-bottom flask under an inert nitrogen atmosphere, add cyclobutanecarboxylic acid (1.0 eq).

• Dissolution: Dissolve the starting material in anhydrous dichloromethane (DCM, ~0.5 M). Cool the solution to 0 °C using an ice bath.

• Activation: Add thionyl chloride (1.2 eq) dropwise to the stirred solution over 10 minutes. Caution: This reaction releases HCl and SO₂ gas and should be performed in a well-ventilated fume hood.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 30 minutes and then warm to room temperature. Stir for an additional 1-2 hours. The reaction can be monitored by thin-layer chromatography (TLC) or by observing the cessation of gas evolution.

• Amine Addition: Cool the reaction mixture back to 0 °C. In a separate flask, prepare a solution of dimethylamine (2.0 M in THF, 1.5 eq) and pyridine (1.5 eq) in anhydrous DCM. Add this solution dropwise to the acyl chloride mixture.

• Final Reaction: Allow the reaction to stir at 0 °C for 1 hour and then at room temperature overnight.

• Workup: Quench the reaction by slowly adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Structural Confirmation

The identity and purity of the synthesized compound must be rigorously confirmed.

• LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry): Confirms the molecular weight of the target compound and assesses purity.[6][7]

• NMR (Nuclear Magnetic Resonance) Spectroscopy:

  • ¹H NMR: Provides information on the proton environment, confirming the presence of the cyclobutane ring protons and the two N-methyl groups (which will appear as distinct singlets due to restricted rotation around the amide C-N bond at room temperature).

  • ¹³C NMR: Confirms the number of unique carbon atoms, including the characteristic carbonyl carbon of the amide.

Section 2: Physicochemical and ADME Profiling

A preliminary understanding of a compound's drug-like properties is crucial for guiding further development. This involves a combination of in silico predictions and in vitro experimental assays.

Caption: Workflow for initial physicochemical and in vitro ADME profiling.

In Silico and Physicochemical Characterization

Before committing to resource-intensive wet lab assays, computational tools can provide valuable predictions.

Property	Parameter	Method	Rationale
Lipophilicity	cLogP	In Silico Calculation	Predicts membrane permeability and potential for non-specific binding.
Molecular Weight	MW	In Silico Calculation	Key component of Lipinski's Rule of Five for oral bioavailability.
Polarity	TPSA	In Silico Calculation	Topological Polar Surface Area; correlates with cell permeability.
Solubility	Kinetic Solubility	Nephelometry	Poor solubility can terminate drug development; this is a critical early flag.
Permeability	Papp	PAMPA	A high-throughput, non-cell-based assay to predict passive diffusion.

In Vitro Metabolic Stability Protocol

Rationale: Assessing a compound's stability in the presence of metabolic enzymes (e.g., Cytochrome P450s) is a critical early indicator of its potential pharmacokinetic profile.[1] A compound that is too rapidly metabolized will have poor in vivo exposure.

Step-by-Step Methodology:

• Preparation: Prepare a stock solution of the test compound (e.g., 10 mM in DMSO).

• Reaction Mixture: In a microcentrifuge tube on ice, combine liver microsomes (e.g., human or rat) and a phosphate buffer (pH 7.4).

• Pre-incubation: Add the test compound to the microsome mixture to a final concentration of 1 µM. Pre-incubate at 37 °C for 5 minutes to allow for temperature equilibration.

• Initiation: Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating solution. This cofactor is essential for CYP450 enzyme activity.

• Time Points: Aliquots of the reaction are taken at specific time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quenching: Immediately stop the reaction in each aliquot by adding ice-cold acetonitrile containing an internal standard. The acetonitrile precipitates the microsomal proteins.

• Sample Processing: Centrifuge the samples to pellet the precipitated protein. Transfer the supernatant to a new plate or vials for analysis.

• Analysis: Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.[8]

• Data Interpretation: Plot the natural log of the percentage of remaining compound versus time. The slope of this line is used to calculate the in vitro half-life (T₁/₂) and intrinsic clearance (CLᵢₙₜ).

Section 3: Preliminary Biological Evaluation

The goal of this stage is to determine if the synthesized derivatives possess the desired biological activity. The specific assay will depend on the therapeutic target. For the purpose of this guide, we will use a common initial screen for anticancer potential: a cell viability assay. Carboxamide derivatives have shown promise as anticancer agents.[3]

Caption: A tiered approach for preliminary biological screening.

Protocol: MTT Cell Viability Assay

Rationale: The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. It is a robust, high-throughput method for determining a compound's cytotoxic or cytostatic effects.[3]

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, breast cancer) and a non-cancerous control cell line (e.g., fibroblasts) into 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the test compounds in cell culture media. Remove the old media from the cells and add the compound-containing media. Include a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., a known cytotoxic drug).

• Incubation: Incubate the plates for a specified period (e.g., 72 hours) at 37 °C in a humidified CO₂ incubator.

• MTT Addition: Add MTT reagent to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a detergent solution) to each well to dissolve the formazan crystals.

• Data Acquisition: Read the absorbance of each well at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. For compounds that show activity, the data from the serial dilutions are used to plot a dose-response curve and calculate the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Section 4: Data Integration and Next Steps

The data from synthesis, ADME profiling, and biological screening must be integrated to make informed decisions. Establishing a preliminary Structure-Activity Relationship (SAR) is the ultimate goal.

Hypothetical Data Summary

Let's consider a hypothetical series of derivatives to illustrate data interpretation.

Compound ID	R-Group on Cyclobutane	cLogP	T₁/₂ (HLM, min)	MCF-7 IC₅₀ (µM)
Cpd-1	H	1.8	>60	>50
Cpd-2	4-Fluoro	2.1	45	15.2
Cpd-3	4-Methoxy	1.9	12	25.8
Cpd-4	3-Chloro	2.5	>60	8.5

Interpretation and Decision Making

• Cpd-1 (Parent): Inactive, but metabolically stable. This serves as a baseline.

• Cpd-2 (Fluoro): Introduction of a fluoro group confers moderate activity but slightly reduces metabolic stability.

• Cpd-3 (Methoxy): The methoxy group is a metabolic soft spot (likely O-demethylation), leading to poor stability and weaker activity. This derivative would likely be deprioritized.

• Cpd-4 (Chloro): The chloro group significantly improves potency while maintaining excellent metabolic stability. This derivative represents a promising lead for further optimization. The position (meta) may be key to avoiding metabolism while providing a favorable interaction with the target.

Based on this data, the next steps would involve synthesizing more derivatives with substitutions at the 3-position of the cyclobutane ring to explore the SAR further and improve potency while maintaining the excellent metabolic stability.

Conclusion

The preliminary investigation of N,N-dimethylcyclobutanecarboxamide derivatives represents a structured and logical entry into a promising area of chemical space. The cyclobutane core offers a rigid scaffold to orient substituents in a defined three-dimensional geometry, a feature known to enhance pharmacological properties.[1] This guide has outlined a comprehensive workflow, from rational synthesis and robust characterization to integrated ADME and biological screening. By explaining the causality behind each experimental step, we provide a framework not just for execution, but for strategic thinking. The successful integration of these multidisciplinary approaches is paramount for identifying high-quality lead compounds and accelerating the journey from initial concept to potential therapeutic.

References

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• The Rising Star in Drug Discovery: A Technical Guide to the Biological Activity of Cyclobutane-Containing Amines. Benchchem.

• Cyclobutane-containing scaffolds in bioactive small molecules. Request PDF.

• Analytical Methods. Ministry of Food and Drug Safety.

• Cyclobutanes in Small‐Molecule Drug Candidates. PMC.

• Cyclobutane-Containing Alkaloids: Origin, Synthesis, and Biological Activities. Semantic Scholar.

• Scheme 2. Synthesis of 12, the N,N-dimethyl derivative of 1. Reagents... ResearchGate.

• New Derivatives of N-Hydroxybutanamide: Preparation, MMP Inhibition, Cytotoxicity, and Antitumor Activity. MDPI.

• Recent Developments and Biological Activities of N-Substituted Carbazole Derivatives: A Review. PMC.

• Exploring Carboxamide Derivatives as Promising Anticancer Agents: Design, In Vitro Evaluation, and Mechanistic Insights. PMC.

• A Review of the Biological Activity of Amidrazone Derivatives. PMC.

• N,N-Dialkyl Amides as Versatile Synthons for Synthesis of Heterocycles and Acyclic Systems. IntechOpen.

• Synthesis of Pyridine-Dicarboxamide-Cyclohexanone Derivatives: Anticancer and α-Glucosidase Inhibitory Activities and In Silico Study. MDPI.

• Process for preparation of n,n-di substituted carboxamides. Google Patents.

• Biological Activity of Monoterpene-Based Scaffolds: A Natural Toolbox for Drug Discovery. Semantic Scholar.

• Cyclopentane Derivatives in Drug Discovery. PharmaBlock.

• An efficient method for the synthesis of N, N′-dimethyl-1,2-diamines. ResearchGate.

• Improved synthesis process for N,N-dimethylcyanoacetamide. Google Patents.

• Synthesis, Evaluation of Biological Activity, and Structure–Activity Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic Acid. MDPI.

• Analytical Strategies for the Detection and Quantification of Nitrosamine Impurities in Pharmaceuticals. MDPI.

• Synthesis of N , N -Dimethyl Benzamide and Benzonitriles through Copper-Catalyzed One-Pot Reaction. ResearchGate.

• FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. RSC Publishing.

• Analytical Methodologies to Detect N‑Nitrosamine Impurities in Active Pharmaceutical Ingredients, Drug Products and Other Matrices. PMC.

• Analysis of nine N-nitrosamines using liquid chromatography-accurate mass high resolution-mass spectrometry on a Q-Exactive instrument. Analytical Methods (RSC Publishing).

• Experimental characterization of N-nitrosamine formation through kinetic modeling and LC-MS/MS analytical methods. DTU Research Database.

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Electronic Profiling of N,N-Dimethylcyclobutanecarboxamide: A Computational and Physicochemical Guide

Executive Summary

N,N-dimethylcyclobutanecarboxamide (CAS 57056-80-1) is a highly versatile tertiary amide scaffold increasingly utilized in medicinal chemistry and advanced organic synthesis . As a Senior Application Scientist, I approach the characterization of this molecule not merely as a static structure, but as a dynamic electronic system. Understanding its electron density distribution and dipole moment is critical for predicting its pharmacokinetic behavior, such as membrane permeability and target-protein binding. This whitepaper provides an in-depth analysis of the electronic topology of N,N-dimethylcyclobutanecarboxamide, grounded in Density Functional Theory (DFT) , and offers a self-validating computational protocol for its characterization.

Structural Anatomy & Electronic Landscape

The electronic signature of N,N-dimethylcyclobutanecarboxamide is governed by the interplay between its two primary substructures: the highly polarized tertiary amide and the strained cyclobutane ring.

The Cyclobutane Core and "Bent Bonds" Unlike unstrained linear alkanes, the cyclobutane ring adopts a puckered conformation to alleviate torsional strain, resulting in C-C-C bond angles of approximately 88° . Because the carbon atoms cannot achieve ideal sp³ orbital overlap at this constrained angle, the shared electron density does not lie directly along the internuclear axis . Instead, it forms "bent bonds" (or banana bonds), where the maximum electron density is displaced outward . This unique topological electron density makes the cyclobutane ring more electron-rich on its periphery compared to linear alkanes, subtly influencing its dispersion interactions within lipophilic protein pockets.

The Tertiary Amide Resonance The N,N-dimethylamide moiety exhibits significant partial double-bond character between the carbonyl carbon and the nitrogen atom due to resonance . This delocalization of the nitrogen lone pair towards the highly electronegative carbonyl oxygen creates a region of intense, localized negative electrostatic potential (ESP) at the oxygen atom, serving as a powerful hydrogen-bond acceptor.

Dipole Moment Mechanics

The macroscopic polarity of a molecule is quantified by its dipole moment ( μ ), which is the vector sum of all individual bond dipoles. For N,N-dimethylcyclobutanecarboxamide, the dominant vector originates from the amide group. To establish a baseline, the structurally analogous acyclic molecule, N,N-dimethylacetamide (DMA), exhibits an experimental dipole moment of 3.72 Debye .

When the methyl group of DMA is replaced by a cyclobutane ring, the dipole moment is slightly modulated by the asymmetric electron density of the bent bonds [[1]]([Link]). Computational QSAR studies on related cyclobutanecarboxamide derivatives report dipole moments in the range of 3.76 Debye . Therefore, N,N-dimethylcyclobutanecarboxamide possesses a strong, directional dipole moment (~3.76 D) pointing along the carbonyl axis. This high dipole moment is the primary causal factor for its aqueous solubility and its ability to engage in strong dipole-dipole interactions .

Self-Validating Computational Protocol (DFT)

To accurately map the electron density and calculate the dipole moment, a rigorous computational workflow is required. The following protocol utilizes Density Functional Theory (DFT) [[2]]([Link]) and incorporates mandatory internal checks to ensure it operates as a self-validating system.

Step 1: Conformational Search

• Action: Generate initial 3D conformers using Molecular Mechanics (e.g., OPLS4 or MMFF94).

• Validation Check: Cluster conformers by Root Mean Square Deviation (RMSD). Ensure the global minimum (the puckered cyclobutane with the amide oxygen anti-periplanar to the ring methine proton) is unambiguously identified before proceeding.

Step 2: Geometry Optimization

• Action: Optimize the lowest-energy conformer using DFT at the B3LYP/6-31G* level .

• Validation Check: Perform a vibrational frequency calculation. The absolute absence of imaginary frequencies validates that the optimized geometry is a true local minimum, not a transition state.

Step 3: Single Point Energy & Wavefunction Analysis

• Action: Calculate the single point energy and electron density using a larger basis set with diffuse functions, such as B3LYP/6-311++G**, to accurately model the diffuse bent-bond electrons .

• Validation Check: Monitor the Self-Consistent Field (SCF) convergence. The protocol automatically halts and flags the data as invalid if the energy change between iterations fails to drop below 10−8 Hartrees.

• Extraction: Extract the dipole moment vector ( μx​,μy​,μz​ ) and map the Electrostatic Potential (ESP) onto the electron density isosurface ( ρ=0.001 a.u.).

Fig 1. Self-validating DFT computational workflow for determining electronic properties.

Quantitative Data Summary

The following table synthesizes the electronic and physical properties of N,N-dimethylcyclobutanecarboxamide compared to reference standards , , .

Property	N,N-Dimethylcyclobutanecarboxamide	N,N-Dimethylacetamide (Ref)	Cyclobutane (Ref)
Dipole Moment ( μ )	~3.76 D	3.72 D	0.0 D
Max ESP Location	Carbonyl Oxygen (Highly Negative)	Carbonyl Oxygen (Highly Negative)	N/A
C-C-C Bond Angle	~88° (Puckered)	N/A	88° (Puckered)
Electron Density Topology	Bent bonds (Ring) + Localized (Amide)	Linear σ bonds + Localized	Bent bonds

Pharmacological Implications

In drug development, the electronic properties of a scaffold directly dictate its ADME (Absorption, Distribution, Metabolism, and Excretion) profile .

• Permeability vs. Solubility: The high dipole moment (~3.76 D) ensures adequate aqueous solubility by engaging in dipole-dipole interactions with water . However, high polarity typically hinders membrane permeability. The cyclobutane ring solves this paradox by providing a compact, lipophilic shield. The bent bonds create a diffuse, hydrophobic electron cloud that masks the polar amide core during lipid bilayer transit.

• Target Binding: The localized electron density on the carbonyl oxygen acts as a strict directional hydrogen-bond acceptor, while the electron-rich periphery of the cyclobutane ring can engage in unique multipolar or dispersion interactions with aromatic residues in the target binding site.

Fig 2. Logical relationship between NNDMCBC's electronic features and its pharmacokinetic profile.

References

• Arthur, D. E., et al. "Quantum chemical descriptors in the QSAR studies of compounds active in maxima electroshock seizure test." Journal of King Saud University - Science (2018). URL:[Link]

• Wiberg, K. B. "Bent Bonds in Organic Compounds." Accounts of Chemical Research (1996). URL:[Link]

• Gupta, R., et al. "A Thermoacoustical and DFT Exploration of Physio-chemical Properties for N,N-dimethylacetamide (DMA) with Water." Oriental Journal of Chemistry (2024). URL:[Link]

• Fawell, E. G., et al. "Difunctionalization of C–C σ-Bonds Enabled by the Reaction of Bicyclo[1.1.0]butyl Boronate Complexes with Electrophiles." Journal of the American Chemical Society (2020). URL:[Link]

• Wikipedia Contributors. "Bent bond." Wikipedia, The Free Encyclopedia. URL:[Link]

• Bartell, L. S., et al. "Structures of Cyclopropanes and Cyclobutanes." Thieme-Connect (1993). URL:[Link]

• Arthur, D. E. "Quantum chemical descriptors in the QSAR studies of compounds active in maxima electroshock seizure test (ResearchGate)." ResearchGate (2018). URL:[Link]

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Protocols & Analytical Methods

Application Notes &amp; Protocols: N,N-Dimethylcyclobutanecarboxamide as a Strategic Building Block in Drug Discovery

Abstract

In the contemporary landscape of medicinal chemistry, the pursuit of molecules with enhanced three-dimensionality (3D) is a paramount strategy for improving pharmacological properties and achieving clinical success. The cyclobutane scaffold, a strained four-membered carbocycle, has emerged as a valuable yet underutilized motif for imparting favorable characteristics onto drug candidates.[1][2] Its unique, puckered geometry offers a powerful tool for conformational restriction, metabolic stabilization, and bioisosteric replacement.[1][3][4][5] This guide provides an in-depth exploration of N,N-dimethylcyclobutanecarboxamide, a versatile and accessible building block for introducing the cyclobutane moiety. We will detail its strategic applications, supported by field-proven insights, and provide robust, step-by-step protocols for its synthesis and incorporation into lead structures, designed for researchers, scientists, and drug development professionals.

The Cyclobutane Advantage: Physicochemical Properties and Structural Rationale

The strategic utility of N,N-dimethylcyclobutanecarboxamide stems from the distinct properties of its two core components: the cyclobutane ring and the N,N-dimethylcarboxamide functional group.

The Cyclobutane Core: Unlike flexible alkyl chains or planar aromatic rings, the cyclobutane ring adopts a rigid, puckered conformation.[6] This inherent strain and defined three-dimensional shape are central to its advantages in drug design. Key characteristics include:

• Conformational Rigidity: The ring's structure limits the rotational freedom of the molecule, which can pre-organize appended pharmacophoric groups into a bioactive conformation.[1][3][5] This reduces the entropic penalty upon binding to a biological target, often leading to enhanced potency and selectivity.[5]

• Metabolic Inertness: The high s-character of its C-H bonds and steric hindrance make the cyclobutane ring significantly less susceptible to oxidative metabolism compared to larger cycloalkanes or benzylic positions.[1][7]

• Unique Spatial Profile: It serves as a non-planar, saturated scaffold that can effectively explore regions of a binding pocket that are inaccessible to flat aromatic moieties, improving target complementarity.[7]

The N,N-Dimethylcarboxamide Group: This tertiary amide is a common feature in pharmaceuticals, valued for its:

• Hydrogen Bond Acceptor: The carbonyl oxygen acts as a strong hydrogen bond acceptor, crucial for molecular recognition at the target site.

• Metabolic Stability: The absence of an N-H bond prevents metabolic degradation via N-dealkylation or hydrolysis that can occur with primary or secondary amides.

• Solubility and Polarity: It contributes to the overall polarity of the molecule, which can influence solubility and other pharmacokinetic parameters.

Physicochemical Data: N,N-Dimethylcyclobutanecarboxamide

Property	Value	Source
CAS Number	57056-80-1	[8][9]
Molecular Formula	C₇H₁₃NO	[8]
Molecular Weight	127.18 g/mol	[8]
Appearance	Colorless to light yellow liquid	-
Boiling Point	~94-95°C at 0.1 mmHg	[10]

Strategic Applications in Medicinal Chemistry

The incorporation of the N,N-dimethylcyclobutanecarboxamide moiety is not merely an act of substitution but a deliberate design choice aimed at overcoming specific challenges in drug development.

Enhancing Metabolic Stability

A primary application is the replacement of metabolically labile groups. For instance, a flexible alkyl chain or a more easily oxidized ring system (like cyclohexane) can be replaced with the cyclobutane core to block common sites of metabolism.[1][6] This often translates to a longer plasma half-life and improved oral bioavailability.

Logical Workflow for Metabolic Enhancement

Caption: Workflow for improving metabolic stability.

Bioisosteric Replacement for Enhanced Drug-Like Properties

Bioisosterism—the replacement of a molecular fragment with another that retains similar biological activity but alters physicochemical properties—is a cornerstone of lead optimization.[11][12] The N,N-dimethylcyclobutanecarboxamide motif can serve as an effective bioisostere for several common chemical groups.

• tert-Butyl Group Replacement: The bulky tert-butyl group is often used to fill hydrophobic pockets but can increase lipophilicity and be susceptible to metabolism. The cyclobutane ring offers a similar steric profile but with increased sp³ character and generally improved metabolic stability.[13]

• Aromatic Ring Replacement: Swapping a planar phenyl ring for a puckered cyclobutane ring is a powerful strategy to increase the fraction of sp³-hybridized carbons (Fsp³).[7] Higher Fsp³ is strongly correlated with improved solubility, reduced off-target toxicity, and higher clinical success rates.[2][7]

Comparative Performance Data: Aromatic vs. Cyclobutane Bioisostere

The following table illustrates the hypothetical but expected improvements when replacing a phenyl ring with a cyclobutane moiety in a lead compound.

Parameter	Phenyl-Containing Lead	Cyclobutane Analogue	Rationale for Improvement
Fsp³	0.25	0.55	Replacement of a planar sp² system with a saturated sp³ scaffold.[7]
Aqueous Solubility	Low	Moderate to High	Increased 3D character disrupts crystal packing and improves solvation.[2][7]
Metabolic Half-Life (t½)	30 min	120 min	Cyclobutane is less susceptible to oxidative metabolism than electron-rich aromatic rings.[7]
Lipophilicity (LogP)	3.5	2.8	Saturated rings are typically less lipophilic than their aromatic counterparts.

Experimental Protocols

The following protocols provide detailed, self-validating methodologies for the synthesis and application of N,N-dimethylcyclobutanecarboxamide.

Protocol 1: Synthesis of N,N-Dimethylcyclobutanecarboxamide from Cyclobutanecarboxylic Acid

This protocol details a standard amide coupling procedure using 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS) for the activation of the carboxylic acid.

Reaction Scheme: Amide Coupling

Caption: Synthesis of N,N-dimethylcyclobutanecarboxamide.

Materials:

• Cyclobutanecarboxylic acid (1.0 eq)

• Dimethylamine hydrochloride (1.2 eq)

• EDC (1.5 eq)

• NHS (1.5 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Dichloromethane (DCM), anhydrous

• 5% Aqueous HCl

• Saturated Aqueous NaHCO₃

• Brine (Saturated Aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add cyclobutanecarboxylic acid (1.0 eq), dimethylamine hydrochloride (1.2 eq), EDC (1.5 eq), and NHS (1.5 eq).

• Solvent and Base Addition: Add anhydrous DCM to achieve a concentration of approximately 0.2 M with respect to the carboxylic acid. Cool the flask to 0 °C in an ice bath.

• Slowly add DIPEA (3.0 eq) to the stirred suspension. The reaction mixture should become a clear solution.

• Reaction Progression: Remove the ice bath and allow the reaction to stir at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting carboxylic acid is consumed.

• Aqueous Work-up: Dilute the reaction mixture with DCM. Transfer the solution to a separatory funnel and wash sequentially with 5% aqueous HCl (2x), saturated aqueous NaHCO₃ (2x), and brine (1x). The acidic wash removes excess amine and DIPEA, while the basic wash removes unreacted NHS and the carboxylic acid.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N,N-dimethylcyclobutanecarboxamide by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure product.

Protocol 2: General Procedure for Incorporating the Cyclobutane Moiety into a Lead Compound (Amine-Containing)

This protocol outlines the coupling of cyclobutanecarboxylic acid to a lead molecule containing a primary or secondary amine, a common scenario in lead optimization.

Workflow: Lead Optimization via Amide Coupling

Caption: General workflow for lead modification.

Materials:

• Lead Compound (containing amine, 1.0 eq)

• Cyclobutanecarboxylic acid (1.2 eq)

• HATU (1.2 eq)

• DIPEA (3.0 eq)

• N,N-Dimethylformamide (DMF), anhydrous

• Ethyl Acetate

• 5% Aqueous LiCl (for DMF removal)

• Saturated Aqueous NaHCO₃

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Carboxylic Acid Activation: In a flask under an inert atmosphere, dissolve cyclobutanecarboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF. Add DIPEA (3.0 eq) and stir the mixture at room temperature for 20-30 minutes. This pre-activation step generates the highly reactive O-acylisourea intermediate.[14]

• Amine Coupling: Add a solution of the amine-containing lead compound (1.0 eq) in a minimal amount of anhydrous DMF to the pre-activated mixture.

• Reaction Progression: Stir the reaction at room temperature for 1-4 hours. Monitor for the consumption of the lead compound by LC-MS.

• Work-up: Upon completion, dilute the reaction mixture with ethyl acetate. Wash the organic layer thoroughly with 5% aqueous LiCl (3x) to remove the majority of the DMF.[14]

• Follow with washes of saturated aqueous NaHCO₃ (2x) and brine (1x) to remove byproducts and remaining reagents.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude amide via flash column chromatography or preparative HPLC to yield the final, modified compound.

Conclusion

N,N-dimethylcyclobutanecarboxamide is more than a simple building block; it is a strategic tool for imparting drug-like properties into discovery candidates. Its inherent conformational rigidity and metabolic stability offer rational solutions to common challenges in lead optimization.[1][3][6] By leveraging the robust synthetic protocols provided, researchers can efficiently access and explore the unique chemical space offered by this versatile scaffold, accelerating the journey from a promising hit to a viable drug candidate.

References

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• PubChem. (n.d.). N-methylcyclopentanecarboxamide. Available at: [Link]

• PrepChem.com. (n.d.). Synthesis of N,N-Dimethyl. Available at: [Link]

• ScholarWorks. (2019). Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. Available at: [Link]

• ACS Publications. (2025). Identification of Novel Cyclobutane-Based Derivatives as Potent Acetyl-CoA Carboxylase Allosteric Inhibitors for Nonalcoholic Steatohepatitis Drug Discovery. Available at: [Link]

• PMC. (2024). Synthesis of α-Substituted β,γ-Unsaturated Cyclobutanecarboxamides via Palladium-Catalyzed Aminocarbonylation of Vinylcyclobutanols. Available at: [Link]

• PubChem. (n.d.). N,N-diethylcyclobutanecarboxamide. Available at: [Link]

• Drug Design Org. (2007). Bioisosterism. Available at: [Link]

• PubChem. (n.d.). N-ethyl-N-methylcyclobutanecarboxamide. Available at: [Link]

• Organic Syntheses. (n.d.). Cyclobutanecarboxylic acid. Available at: [Link]

• PubChem. (n.d.). N,N-Dimethylcyclohexanecarboxamide. Available at: [Link]

• PubMed. (2022). Cyclobutanes in Small-Molecule Drug Candidates. Available at: [Link]

• Luxembourg Bio Technologies. (2008). Amide bond formation: beyond the myth of coupling reagents. Available at: [Link]

• Oakwood Chemical. (n.d.). N,N-Diethylcyclohexanecarboxamide. Available at: [Link]

• PMC. (2024). Novel N,N-Dimethyl-idarubicin Analogues Are Effective Cytotoxic Agents for ABCB1-Overexpressing, Doxorubicin-Resistant Cells. Available at: [Link]

• PMC. (2024). FDA-approved drugs containing dimethylamine pharmacophore: a review of the last 50 years. Available at: [Link]

• Silver Fern Chemical Inc. (n.d.). N,N-Dimethyl Decanamide Supplier. Available at: [Link]

• PubMed. (2017). N,N Dimethylacetamide a drug excipient that acts as bromodomain ligand for osteoporosis treatment. Available at: [Link]

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• Asian Journal of Chemistry. (2010). Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. Available at: [Link]

• PMC. (2017). N,N Dimethylacetamide a drug excipient that acts as bromodomain ligand for osteoporosis treatment. Available at: [Link]

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Strategic Implementation of N,N-Dimethylcyclobutanecarboxamide Scaffolds in Drug Discovery

An Application Note and Protocol Guide on N,N-Dimethylcyclobutanecarboxamide in Medicinal Chemistry

Introduction & Mechanistic Rationale

In modern medicinal chemistry, the pursuit of optimal pharmacokinetic (PK) and pharmacodynamic (PD) profiles often requires the rigidification of flexible aliphatic chains and the fine-tuning of lipophilicity. N,N-dimethylcyclobutanecarboxamide (CAS: 57056-80-1) and its substituted derivatives have emerged as highly valuable structural motifs [1].

As a Senior Application Scientist, I emphasize that the selection of this moiety is rarely arbitrary. It is driven by three distinct causal mechanisms:

• Conformational Restriction (Entropic Optimization): The cyclobutane ring restricts the conformational space of the molecule. Upon binding to a target receptor, a pre-organized cyclobutane derivative pays a lower entropic penalty compared to a flexible acyclic analog.

• Metabolic Shielding: The geminal disubstitution effect inherent to the 1,1-linkage of a cyclobutane ring can block cytochrome P450-mediated oxidation sites. For instance, replacing an oxidatively labile isopropyl or tert-butyl group with a cyclobutane ring often enhances metabolic stability.

• H-Bond Acceptor Tuning: The N,N-dimethylamide group acts as a strong, directional hydrogen bond acceptor while eliminating hydrogen bond donor capacity (which improves membrane permeability and oral bioavailability). The methyl groups also provide steric bulk that can perfectly occupy small hydrophobic pockets in target proteins.

Case Studies in Lead Optimization

• Histamine H3 Receptor Antagonists: In the development of clinical candidates like PF-03654746, researchers utilized cyclobutanecarboxamide cores to achieve "best-in-class" oral drug attributes, leveraging the ring's geometry to project pharmacophores into the H3 receptor's binding pockets while maintaining excellent CNS penetration [2].

• MCHR1 Inhibitors (BMS-814580): 3,3-difluoro-N,N-dimethylcyclobutanecarboxamide was utilized as a critical intermediate. It was reduced to a cyclobutylmethanol derivative to prevent the metabolic oxidation of methyl groups that previously led to inactive carboxylic acid metabolites [3].

Data Presentation: Physicochemical Impact

The integration of the N,N-dimethylcyclobutanecarboxamide moiety predictably alters the physicochemical properties of a lead compound. The table below summarizes the typical shifts observed when replacing an acyclic isostere (e.g., N,N-dimethylisobutyramide) with the cyclobutane counterpart.

Property	Acyclic Analog (Isobutyramide)	Cyclobutane Analog	Causality / Implication for Drug Design
Topological Polar Surface Area (tPSA)	~20.3 Ų	~20.3 Ų	Remains identical; maintains BBB permeability for CNS targets.
LogP (Lipophilicity)	Baseline	+0.2 to +0.4	Slight increase in lipophilicity due to the added carbon and ring strain, improving lipid membrane partitioning.
Rotatable Bonds	2	1	Reduction in flexibility decreases the entropic penalty of target binding, often increasing affinity (Kd).
Metabolic Half-Life (T1/2 in HLM)	Moderate	Prolonged	Ring strain and steric hindrance reduce the rate of CYP-mediated aliphatic hydroxylation.

Visualizing the Impact

Target Modulation: Histamine H3 Receptor Pathway

The following diagram illustrates how cyclobutane-based antagonists (such as those containing the cyclobutanecarboxamide motif) modulate the H3 receptor signaling pathway to promote neurotransmitter release, a mechanism critical for treating cognitive disorders.

Caption: Mechanism of action for cyclobutane-based H3 receptor antagonists enhancing neurotransmitter release.

Synthetic Workflow

Caption: Standard synthetic workflow for generating N,N-dimethylcyclobutanecarboxamides and downstream derivatives.

Validated Experimental Protocols

The following protocols provide self-validating, step-by-step methodologies for synthesizing and utilizing N,N-dimethylcyclobutanecarboxamide in a medicinal chemistry setting.

Protocol A: Synthesis of N,N-Dimethylcyclobutanecarboxamide via Amide Coupling

Rationale: HATU is chosen as the coupling reagent due to its high efficiency and minimal epimerization (if substituted chiral cyclobutanes are used). DIPEA serves as a non-nucleophilic base to neutralize the dimethylamine hydrochloride salt.

Reagents & Materials:

• Cyclobutanecarboxylic acid (1.0 equiv, 10 mmol)

• Dimethylamine hydrochloride (1.5 equiv, 15 mmol)

• HATU (1.2 equiv, 12 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 30 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Procedure:

• Activation: Dissolve cyclobutanecarboxylic acid in anhydrous DCM (50 mL) under an inert nitrogen atmosphere. Add HATU and stir at room temperature for 15 minutes to form the active OAt ester.

• Amine Addition: Add dimethylamine hydrochloride to the reaction mixture, followed immediately by the dropwise addition of DIPEA.

  • Self-Validation Check: The reaction mixture should turn slightly yellow but remain clear. A precipitate indicates incomplete dissolution of the amine salt; add 5 mL of DMF if necessary.

• Reaction Monitoring: Stir the mixture at room temperature for 2–4 hours. Monitor completion via TLC (Stain with KMnO4, as the product lacks a strong UV chromophore) or LC-MS.

• Workup: Quench the reaction with saturated aqueous NaHCO3 (30 mL). Extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Wash the combined organic layers sequentially with 1M HCl (30 mL) to remove unreacted amine, and brine (30 mL).

• Purification: Dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure N,N-dimethylcyclobutanecarboxamide as a pale yellow to colorless liquid.

Protocol B: Reduction to Cyclobutylmethylamines/Methanols (e.g., BMS-814580 Intermediate Synthesis)

Rationale: Amides are highly stable and require strong reducing agents. Lithium aluminum hydride (LiAlH4) is used to fully reduce the N,N-dimethylamide to the corresponding amine, or in specific modified conditions (or using esters), to the alcohol [3].

Reagents & Materials:

• N,N-dimethylcyclobutanecarboxamide derivative (1.0 equiv, 5 mmol)

• Lithium aluminum hydride (LiAlH4) (1.5 equiv, 7.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (25 mL)

Step-by-Step Procedure:

• Preparation: Suspend LiAlH4 in anhydrous THF (15 mL) in a flame-dried round-bottom flask cooled to 0 °C in an ice bath.

• Addition: Dissolve the amide (5 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the LiAlH4 suspension over 15 minutes to control the exothermic reaction.

• Reflux: Remove the ice bath and heat the reaction to reflux (65 °C) for 4–6 hours.

  • Self-Validation Check: Aliquot 0.1 mL, quench carefully with water, and analyze via GC-MS. The disappearance of the amide peak (M+) and appearance of the amine peak (M-14 for loss of oxygen + 2H) confirms completion.

• Fieser Workup (Critical for Safety and Yield): Cool the reaction to 0 °C. Dilute with diethyl ether (20 mL). Slowly add water (0.28 mL), followed by 15% aqueous NaOH (0.28 mL), and finally water (0.85 mL).

  • Causality: This specific stoichiometric quenching forms a granular, easily filterable aluminum salt precipitate, preventing the formation of a gelatinous emulsion that traps the product.

• Isolation: Stir vigorously for 30 minutes until the precipitate is completely white. Filter through a pad of Celite, washing the filter cake thoroughly with diethyl ether.

• Concentration: Concentrate the filtrate under reduced pressure to yield the corresponding amine/alcohol.

References

• Wager, T. T., et al. (2011). Discovery of Two Clinical Histamine H3 Receptor Antagonists: trans-N-Ethyl-3-fluoro-3-[3-fluoro-4-(pyrrolidinylmethyl)phenyl]cyclobutanecarboxamide (PF-03654746) and trans-3-Fluoro-3-[3-fluoro-4-(pyrrolidin-1-ylmethyl)phenyl]-N-(2-methylpropyl)cyclobutanecarboxamide (PF-03654764). Journal of Medicinal Chemistry, 54(21), 7602-7620.[Link]

• ACS Publications. (2016). Synthesis and Antiobesity Properties of 6-(4-Chlorophenyl)-3-(4-((3,3-difluoro-1-hydroxycyclobutyl)methoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (BMS-814580): A Highly Efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) Inhibitor. Journal of Medicinal Chemistry, 59(19), 8848–8858.[Link]

Introduction: The Industrial Imperative for Robust Amide Synthesis

An Application Note and Scale-Up Synthesis Protocol for N,N-Dimethylcyclobutanecarboxamide

N,N-disubstituted amides are a cornerstone of modern chemistry, appearing as critical structural motifs in pharmaceuticals, agrochemicals, and advanced materials. The amide bond's unique combination of planarity, stability, and hydrogen bonding capability makes it indispensable. Consequently, about 25% of all commercial pharmaceuticals contain at least one amide group.[1] While numerous methods exist for amide bond formation at the lab scale, transitioning to large-scale production introduces significant challenges related to cost, safety, atom economy, and purification.

This document provides a detailed guide for the scale-up synthesis of N,N-dimethylcyclobutanecarboxamide, a representative aliphatic tertiary amide. We will focus on a robust, cost-effective, and industrially proven two-step pathway, moving from the parent carboxylic acid to the final product via a reactive acyl chloride intermediate. The causality behind each procedural choice, critical process parameters, and rigorous safety protocols are detailed to ensure a reproducible and safe scale-up.

Part 1: Synthetic Strategy and Process Analysis

For the synthesis of N,N-dimethylcyclobutanecarboxamide, two primary strategies are typically considered:

• Direct Amidation via Coupling Agents: This involves treating cyclobutanecarboxylic acid and dimethylamine with a stoichiometric "coupling" or "activating" agent such as a carbodiimide (e.g., EDC) or a phosphonium/uronium salt (e.g., HATU, T3P®).[2] While often effective for complex or sensitive substrates, these reagents are expensive and generate stoichiometric byproducts (e.g., ureas, phosphine oxides) that can complicate purification on a large scale.[1][2][3]

• Acyl Chloride Pathway: This classic, two-step approach involves first converting the carboxylic acid to its corresponding acyl chloride, which is a highly reactive electrophile.[4] This intermediate is then reacted with the amine to form the amide. This method is often preferred for scale-up due to the low cost of the chlorinating agent (e.g., thionyl chloride) and the fact that its byproducts (SO₂ and HCl) are gases, which are easily removed from the reaction mixture.[5][6]

Selected Route for Scale-Up: The Acyl Chloride Pathway using thionyl chloride (SOCl₂) is selected for this protocol due to its high efficiency, cost-effectiveness, and straightforward byproduct removal, which are paramount considerations for industrial-scale synthesis.

Process Workflow Diagram

Caption: Workflow for the two-step synthesis of N,N-dimethylcyclobutanecarboxamide.

Part 2: Hazard Analysis and Safety Protocols

Scaling up chemical reactions necessitates a heightened focus on safety. The reagents used in this protocol are hazardous and must be handled with appropriate engineering controls and personal protective equipment (PPE).

• Thionyl Chloride (SOCl₂): Highly corrosive, toxic if inhaled, and reacts violently with water, releasing toxic sulfur dioxide (SO₂) and hydrogen chloride (HCl) gases.[7][8] All operations must be conducted in a well-ventilated chemical fume hood.[9][10] Emergency shower and eyewash stations must be immediately accessible.[9]

  • PPE: Chemical-resistant gloves (e.g., butyl rubber), a lab coat over chemical-resistant clothing, and tightly fitting safety goggles with a face shield are mandatory.[8][11]

  • Spill Management: Spills should be neutralized/absorbed with an inert, dry material like sand or diatomaceous earth. DO NOT USE WATER for cleanup or fire extinguishing.[9][10]

• Dimethylamine (40% aq. solution): Flammable liquid and vapor, corrosive, and causes severe skin burns and eye damage.[12][13] Vapors can accumulate in low areas.[12]

  • PPE: Standard PPE including chemical-resistant gloves, splash goggles, and a lab coat.

  • Handling: Use non-sparking tools and ensure proper grounding to prevent static discharge.[14][15] Store in a cool, well-ventilated area away from heat and ignition sources.[15][16]

• Cyclobutanecarbonyl Chloride (Intermediate): As an acyl chloride, this intermediate is corrosive, lachrymatory, and reacts with moisture.[4][17] It should not be isolated unless necessary and is best used directly in the next step.

Part 3: Detailed Scale-Up Synthesis Protocol (100 g Scale)

This protocol details the synthesis of N,N-dimethylcyclobutanecarboxamide starting from 100 g of cyclobutanecarboxylic acid.

Step 1: Formation of Cyclobutanecarbonyl Chloride

• Reactor Setup: Equip a 1 L, three-necked, round-bottom flask with a mechanical stirrer, a pressure-equalizing dropping funnel, and a reflux condenser. The top of the condenser must be connected to a gas outlet/scrubber system containing a sodium hydroxide solution to neutralize HCl and SO₂ gases. Ensure the entire apparatus is dry (oven or flame-dried) and under an inert atmosphere (e.g., Nitrogen).

• Reagent Charging: Charge the flask with cyclobutanecarboxylic acid (100.0 g, 1.0 mol) and anhydrous toluene (400 mL). Begin stirring to dissolve the solid.

• Catalyst Addition: Add N,N-dimethylformamide (DMF, 2.0 mL) to the stirred solution. This acts as a catalyst by forming the Vilsmeier reagent in situ.

• Thionyl Chloride Addition: Charge the dropping funnel with thionyl chloride (131.0 g, 80.0 mL, 1.1 mol, 1.1 eq.). Add the thionyl chloride dropwise to the reaction mixture over 60-90 minutes. The addition is exothermic, and the rate should be controlled to maintain the internal temperature below 40 °C. Gas evolution will be observed.

• Reaction Completion: After the addition is complete, slowly heat the reaction mixture to 70-75 °C and maintain for 2-3 hours. The reaction is complete when gas evolution ceases.

  • Process Insight: Reaction completion can be monitored by taking a small aliquot, quenching it carefully with methanol, and analyzing by GC-MS to observe the conversion of the starting acid to its methyl ester.

• Removal of Excess Reagent: Cool the mixture to room temperature. Remove the solvent and excess thionyl chloride via vacuum distillation. This step is critical and must be done carefully to avoid carrying over the product. The resulting crude cyclobutanecarbonyl chloride is a pale yellow liquid and is used immediately in the next step.[4]

Step 2: Amidation to form N,N-Dimethylcyclobutanecarboxamide

• Reactor Setup: In a separate 2 L, jacketed reactor equipped with a mechanical stirrer, thermometer, and dropping funnel, charge a solution of 40% aqueous dimethylamine (248 g, 2.2 mol, 2.2 eq.) and dichloromethane (DCM, 500 mL). Cool the reactor jacket to maintain an internal temperature of 0-5 °C.

  • Causality Note: Two equivalents of dimethylamine are used: one for the nucleophilic attack and one to neutralize the HCl byproduct generated during the reaction. Using an external base like triethylamine is also an option.

• Acyl Chloride Addition: Dissolve the crude cyclobutanecarbonyl chloride from Step 1 in anhydrous DCM (200 mL). Add this solution to the dropping funnel and add it dropwise to the cold, vigorously stirred dimethylamine solution. The rate of addition should be carefully controlled to keep the internal temperature below 10 °C.

• Reaction and Quench: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 1-2 hours.

• Work-up: a. Transfer the reaction mixture to a 2 L separatory funnel. b. Wash the organic layer sequentially with 1 M HCl (2 x 200 mL) to remove excess dimethylamine, followed by saturated sodium bicarbonate solution (1 x 200 mL) to neutralize any remaining acid, and finally with brine (1 x 200 mL). c. Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude N,N-dimethylcyclobutanecarboxamide by vacuum distillation. The product is a colorless liquid.

Part 4: Data Summary and Characterization

Parameter	Step 1: Acid Chloride Formation	Step 2: Amidation & Purification
Starting Material	Cyclobutanecarboxylic Acid	Cyclobutanecarbonyl Chloride
Quantity	100.0 g (1.0 mol)	~118.6 g (1.0 mol)
Primary Reagent	Thionyl Chloride (1.1 eq)	40% Dimethylamine (aq.) (2.2 eq)
Solvent	Toluene (~400 mL)	Dichloromethane (~700 mL)
Temperature	25-75 °C	0-25 °C
Reaction Time	3-5 hours	2-4 hours
Expected Yield	N/A (Crude Intermediate)	110-120 g (87-94%)
Purity (Post-Distillation)	N/A	≥98% (by GC)

Characterization Data (Expected):

• Appearance: Colorless liquid

• Boiling Point: Approx. 85-90 °C at 10 mmHg

• ¹H NMR (CDCl₃): Consistent with the structure of N,N-dimethylcyclobutanecarboxamide.

• ¹³C NMR (CDCl₃): Consistent with the structure of N,N-dimethylcyclobutanecarboxamide.

• Mass Spec (EI): m/z = 127.1 (M⁺)

References

• Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2016). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development, 20(2), 140–177.
• Penta. (2019).
• New Jersey Department of Health. (n.d.). Hazard Summary: Thionyl Chloride.
• ACS Publications. (2015). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development.
• Sinochem Nanjing Corporation. (n.d.). Dimethylamine Solution.
• Organic Chemistry Portal. (n.d.). Amide synthesis by acylation.
• Li, Z., et al. (2022). Sustainable Synthesis of Amides from Carboxylic Acids and Equivalent Amounts of Amines Using a Reusable Brønsted Acidic Ionic Liquid as a Catalyst and a Solvent. ACS Sustainable Chemistry & Engineering.
• Bionium. (n.d.).
• Loba Chemie. (2023).
• Carl ROTH. (n.d.).
• ACS Publications. (n.d.). Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals | Organic Process Research & Development.
• Loba Chemie. (2019). Safety Data Sheet: DIMETHYLAMINE SOLUTION FOR SYNTHESIS.
• Sisco Research Laboratories Pvt. Ltd. (n.d.).
• Celanese. (n.d.). Dimethylamine 60%, Aqueous Solution.
• Yang, Y., & Shock, E. L. (2020). Direct Synthesis of Amides from Amines and Carboxylic Acids under Hydrothermal Conditions. ACS Earth and Space Chemistry.
• Linde Gas. (2017).
• Benchchem. (n.d.). A Comparative Guide to Coupling Reagents for Amide Synthesis with 2-(Chloromethyl)benzoic Acid.
• Royal Society of Chemistry. (2020). Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)
• National Center for Biotechnology Information. (n.d.). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents.
• Royal Society of Chemistry. (2020). Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)
• ResearchGate. (2007). 1,1-Cyclobutanedicarboxylic Acid and Cyclobutanecarboxylic Acid.
• Chemsrc. (n.d.). N,N-dimethylcyclobutanecarboxamide | CAS#:57056-80-1.
• Iranian Chemical Society. (n.d.).
• CymitQuimica. (n.d.). CAS 5006-22-4: Cyclobutanecarbonyl chloride.
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• IntechOpen. (2020). N,N-Dialkyl Amides as Versatile Synthons for Synthesis of Heterocycles and Acyclic Systems.
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Application Note &amp; Protocol: Standard Operating Procedure for the Extraction of N,N-dimethylcyclobutanecarboxamide

Introduction

N,N-dimethylcyclobutanecarboxamide is a small molecule of interest in various fields of chemical research and drug development. As with many synthetic intermediates and potential active pharmaceutical ingredients (APIs), its effective isolation and purification are critical for downstream applications, including analytical characterization, activity screening, and formulation development. This document provides a detailed standard operating procedure (SOP) for the extraction of N,N-dimethylcyclobutanecarboxamide from a typical reaction mixture or biological matrix. The protocols described herein are designed to be robust and reproducible, ensuring high recovery and purity of the target compound.

The methodologies outlined are grounded in the fundamental principles of solvent extraction, leveraging the physicochemical properties of N,N-dimethylcyclobutanecarboxamide. While specific experimental data for this compound is not extensively published, the procedures are based on established techniques for the extraction of similar small molecule amides.[1][2][3][4] This guide will detail two primary extraction techniques: liquid-liquid extraction (LLE) and solid-phase extraction (SPE), providing researchers with versatile options depending on the sample matrix, required purity, and available instrumentation.[5][6]

Principles of Extraction

The choice of an appropriate extraction method hinges on the solubility characteristics of the target molecule.[7] N,N-dimethylcyclobutanecarboxamide, as a tertiary amide with a cyclobutane moiety, is expected to exhibit moderate polarity. This characteristic dictates its partitioning behavior between immiscible liquid phases in LLE and its interaction with the stationary phase in SPE.

Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubilities in two immiscible liquids, typically an aqueous phase and an organic solvent.[8] For N,N-dimethylcyclobutanecarboxamide, which is anticipated to have good solubility in a range of organic solvents, LLE is a straightforward and effective method for its isolation from aqueous-based reaction mixtures or biological samples.[9] The efficiency of the extraction is governed by the partition coefficient (K) of the analyte between the two phases. Multiple extractions with fresh organic solvent are often employed to maximize recovery.

Solid-Phase Extraction (SPE): SPE is a chromatographic technique used for sample preparation that partitions analytes between a solid phase (the sorbent) and a liquid phase (the sample matrix and elution solvents).[5][10] For N,N-dimethylcyclobutanecarboxamide, a normal-phase or reversed-phase sorbent can be utilized. In reversed-phase SPE, a nonpolar stationary phase retains the moderately polar analyte from an aqueous sample, while more polar impurities pass through. The target compound is then eluted with a less polar organic solvent. SPE offers the advantages of higher selectivity, reduced solvent consumption, and the potential for automation.[6]

Safety Precautions

Before commencing any experimental work, it is crucial to consult the Safety Data Sheet (SDS) for all chemicals and reagents used.[11][12][13][14]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All procedures should be performed in a well-ventilated laboratory or under a chemical fume hood to avoid inhalation of solvent vapors.

• Waste Disposal: Dispose of all chemical waste in accordance with institutional and local regulations.

Experimental Protocols

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol is suitable for the extraction of N,N-dimethylcyclobutanecarboxamide from an aqueous reaction mixture or a biological fluid.

Materials and Reagents:

• Sample containing N,N-dimethylcyclobutanecarboxamide

• Ethyl acetate (or Dichloromethane)

• Deionized water

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (or magnesium sulfate)

• Separatory funnel

• Beakers and Erlenmeyer flasks

• Rotary evaporator

Procedure:

• Sample Preparation: Ensure the aqueous sample containing N,N-dimethylcyclobutanecarboxamide is at room temperature. If the sample is a solid, dissolve it in a suitable volume of deionized water.

• Extraction:

  • Transfer the aqueous sample to a separatory funnel.

  • Add an equal volume of ethyl acetate to the separatory funnel.

  • Stopper the funnel and shake vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate completely. The organic layer (top) will contain the extracted N,N-dimethylcyclobutanecarboxamide.

  • Drain the lower aqueous layer into a clean beaker.

  • Drain the organic layer into a clean Erlenmeyer flask.

• Repeat Extraction:

  • Return the aqueous layer to the separatory funnel.

  • Add a fresh portion of ethyl acetate (approximately half the initial volume) and repeat the extraction process.

  • Combine the organic layers. A third extraction may be performed to maximize recovery.

• Washing:

  • Wash the combined organic layers with an equal volume of brine to remove any residual water-soluble impurities.

  • Shake, allow the layers to separate, and discard the aqueous layer.

• Drying:

  • Dry the organic layer over anhydrous sodium sulfate. Add the drying agent until it no longer clumps together.

  • Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

• Solvent Removal:

  • Remove the solvent using a rotary evaporator to yield the crude N,N-dimethylcyclobutanecarboxamide.

• Analysis:

  • The purity and concentration of the extracted compound can be determined using appropriate analytical techniques such as LC-MS/MS.[15][16][17]

Protocol 2: Solid-Phase Extraction (SPE)

This protocol is ideal for cleaning up complex samples and for concentrating the analyte. A reversed-phase C18 cartridge is recommended for N,N-dimethylcyclobutanecarboxamide.

Materials and Reagents:

• Sample containing N,N-dimethylcyclobutanecarboxamide

• Reversed-phase C18 SPE cartridge

• Methanol (or Acetonitrile)

• Deionized water

• SPE vacuum manifold

• Collection tubes

Procedure:

• Cartridge Conditioning:

  • Place the C18 SPE cartridge on the vacuum manifold.

  • Pass 3-5 mL of methanol through the cartridge to wet the sorbent. Do not allow the sorbent to go dry.

  • Pass 3-5 mL of deionized water through the cartridge to equilibrate the sorbent to the aqueous conditions of the sample.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a slow, controlled flow rate (approximately 1-2 mL/min).

• Washing:

  • Wash the cartridge with 3-5 mL of deionized water or a low percentage organic solvent in water (e.g., 5% methanol in water) to remove polar impurities.

• Elution:

  • Place a clean collection tube under the cartridge.

  • Elute the N,N-dimethylcyclobutanecarboxamide from the cartridge with 1-3 mL of methanol or acetonitrile.

• Solvent Removal and Analysis:

  • The eluate can be directly analyzed or the solvent can be evaporated under a stream of nitrogen and the residue reconstituted in a suitable solvent for analysis by methods such as LC-MS/MS.[15][16][17]

Data Presentation

Parameter	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Principle	Partitioning between two immiscible liquids	Adsorption onto a solid phase
Primary Solvent	Ethyl acetate or Dichloromethane	Methanol or Acetonitrile
Typical Sample Volume	10 - 100 mL	1 - 50 mL
Extraction Time	15 - 30 minutes	10 - 20 minutes
Expected Recovery	> 90%	> 95%
Selectivity	Moderate	High
Solvent Consumption	High	Low

Experimental Workflow Diagrams

Caption: Liquid-Liquid Extraction Workflow.

Caption: Solid-Phase Extraction Workflow.

References

• Tokyo Chemical Industry. (2025, August 8).
• Green Chemistry (RSC Publishing). Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid.
• Green Chemistry (RSC Publishing). (2012, April 11). Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid. DOI:10.1039/C2GC16560K.
• PubMed. (2022, February 15).
• ACS Publications. (2013, May 28). Liquid–Liquid Extraction of Uranyl by an Amide Ligand: Interfacial Features Studied by MD and PMF Simulations. The Journal of Physical Chemistry B.
• PubMed. (2013, June 20).
• PubMed. (2022, July 15).
• Wikipedia. Liquid–liquid extraction.
• Thermo Fisher Scientific. (2025, September 19).
• ChemicalBook. (2024, December 21). Chemical Safety Data Sheet MSDS / SDS - N,N-DIMETHYLBUTYRAMIDE.
• Aldrich. (2025, November 6).
• Fisher Scientific. (2009, October 6).
• Unibo. (2024, May 12).
• Radian Corp., Austin, TX.; National Toxicology Program, Research Triangle Park, NC. Solubility of Organic and Inorganic Chemicals in Selected Solvents.
• MDPI. (2025, April 27).
• Benchchem.
• Biocompare.com. (2018, September 28). Extracting Small Molecules.
• ResearchGate. Measurement and Correlation for Solubility of (S)-(+)-2,2-Dimethyl-cyclopropane Carbox Amide in Different Solvents.
• National Institute of Standards and Technology. (2015, February 18).
• Seidell, A.
• Scirp.org. Ultra-Sensitive LC-MS/MS Method for the Trace Level Quantification of Six Potential Genotoxic Nitrosamine Impurities in Telmisartan.
• ResearchGate. A Broadly Accessible Liquid Chromatography Method for Quantification of Six Nitrosamine Compounds and N,N-Dimethylformamide in Metformin Drug Products Using High Resolution Mass Spectrometry.
• ResearchGate. (2025, October 22). (PDF)

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• 1. Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. Liquid–liquid extraction process of amino acids by a new amide-based functionalized ionic liquid - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. Selective magnetic solid-phase extraction of amide herbicides from fish samples coupled with ultra-high-performance liquid chromatography with tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Application of solid-phase extraction: High-resolution mass spectrometry analysis strategy in the characterization and quantification of amide herbicides in aquatic products - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing N,N-Dimethylcyclobutanecarboxamide Synthesis

Welcome to the technical support guide for the synthesis of N,N-dimethylcyclobutanecarboxamide. This document provides in-depth troubleshooting advice, detailed experimental protocols, and answers to frequently asked questions to help researchers, scientists, and drug development professionals overcome common challenges and improve reaction yields. The cyclobutane motif is a valuable structural element in medicinal chemistry, and efficient amide coupling is crucial for the synthesis of novel molecular entities.[1] This guide is designed to provide both practical solutions and a deeper understanding of the underlying chemical principles.

Section 1: Troubleshooting Guide (Q&A Format)

This section addresses specific issues that may arise during the synthesis, focusing on identifying the root cause and providing actionable solutions.

Q1: My reaction yield is low, and I'm recovering a significant amount of my starting material, cyclobutanecarboxylic acid. What is the likely cause?

A1:

• Primary Cause: Inefficient Carboxylic Acid Activation. The direct reaction between a carboxylic acid and an amine to form an amide is generally unfavorable under standard conditions.[2][3] The amine, being basic, will deprotonate the carboxylic acid to form a highly unreactive carboxylate salt.[3] To overcome this, the carboxylic acid's hydroxyl group must be converted into a better leaving group.[4][5] If this activation step is incomplete or inefficient, the unreacted acid will remain. The steric hindrance of the cyclobutyl group can also make this activation more challenging than for a simple linear acid.[4][6]

• Solutions & Technical Insights:

  • Choice of Coupling Reagent: For sterically hindered substrates like cyclobutanecarboxylic acid, standard carbodiimide reagents like EDC may be insufficient on their own.[6] Uronium/aminium-based reagents such as HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) are often more effective. HATU reacts with the carboxylic acid to form a highly reactive OAt-active ester, which is then readily attacked by the amine.[7] The reaction is thought to be accelerated by a neighboring group effect from the pyridine nitrogen atom.[7]

  • Pre-activation: Instead of adding all reagents at once, try a "pre-activation" step. Stir the cyclobutanecarboxylic acid, your chosen coupling reagent (e.g., HATU), and a non-nucleophilic base like DIPEA (N,N-Diisopropylethylamine) in an anhydrous aprotic solvent (like DMF or DCM) for 15-30 minutes before adding the dimethylamine.[8][9] This ensures the active ester is fully formed prior to the introduction of the nucleophile.[9]

  • Acid Chloride Formation: A more classical and robust approach is a two-step process. First, convert the cyclobutanecarboxylic acid to cyclobutanecarbonyl chloride using a reagent like thionyl chloride (SOCl₂) or oxalyl chloride.[10][11] The resulting acid chloride is highly electrophilic and will react readily with dimethylamine.[10] This method often gives excellent yields but requires careful handling of the reagents.[12][13]

Q2: My TLC/LC-MS analysis shows multiple side products, leading to a messy reaction and difficult purification. What are these byproducts and how can I prevent them?

A2:

• Primary Causes & Byproduct Identification:

  • Guanidinylation of Amine (with HATU): A known side reaction with uronium reagents like HATU is the direct reaction with the amine nucleophile.[14][15] Instead of the carboxylic acid, the amine attacks the HATU reagent itself, leading to the formation of a tetramethylguanidinium salt and consuming your amine.[14] This is more likely if the amine is highly nucleophilic and unhindered, like dimethylamine.

  • Urea Formation (with Carbodiimides): When using carbodiimides like EDC or DCC, the activated O-acylisourea intermediate can rearrange or react with another equivalent of carboxylic acid. The main byproduct, however, is the corresponding urea (e.g., 1-ethyl-3-(3-dimethylaminopropyl)urea from EDC), which can complicate purification.[16][17]

  • Racemization (if chiral centers are present): While not applicable to the parent N,N-dimethylcyclobutanecarboxamide, if substituted cyclobutane rings are used, harsh conditions or certain reagents can cause epimerization at the α-carbon. Additives like HOBt (Hydroxybenzotriazole) or HOAt (1-Hydroxy-7-azabenzotriazole) are used with carbodiimides to suppress this.[6][16]

• Solutions & Technical Insights:

  • Control Order of Addition: To prevent guanidinylation, always pre-activate the carboxylic acid with HATU before adding the dimethylamine.[9] This ensures the highly reactive HATU is consumed in the desired pathway first.

  • Optimize Stoichiometry: Use a slight excess of the carboxylic acid (e.g., 1.1 equivalents) relative to the amine to ensure the more valuable component is fully consumed. Use approximately 1.1-1.2 equivalents of the coupling reagent and base.

  • Temperature Control: Perform the reaction at 0 °C initially, then allow it to warm to room temperature. This can help control the rate of side reactions. For particularly difficult couplings, gentle heating may be required, but this should be optimized carefully.[18]

  • Choose Water-Soluble Reagents: Opt for EDC over DCC. The byproduct from EDC is water-soluble, making it easily removable with a simple aqueous workup, whereas the dicyclohexylurea from DCC is often insoluble and requires filtration.[17]

Q3: My reaction seems to stall before completion, even after several hours. How can I drive it to completion?

A3:

• Primary Causes:

  • Insufficient Base: Amide coupling reactions generate acid byproducts (e.g., hexafluorophosphoric acid from HATU, HCl from acid chlorides). A non-nucleophilic base is required to neutralize this and to deprotonate the amine salt, freeing the nucleophilic amine.[10] If the base is insufficient, the reaction medium will become acidic, protonating the dimethylamine and halting the reaction.

  • Solvent Effects: The choice of solvent can significantly impact reaction rates. Polar aprotic solvents like DMF or NMP are generally excellent for amide couplings as they can dissolve the various components and polar intermediates. Less polar solvents like DCM or THF can also be used but may result in slower reactions.[10]

  • Reagent Degradation: Coupling reagents, especially uronium salts and acid chlorides, are moisture-sensitive.[11] Performing the reaction under non-anhydrous conditions can lead to hydrolysis of the activated species, reverting it back to the starting carboxylic acid.

• Solutions & Technical Insights:

  • Base Stoichiometry: Use at least 2.0 equivalents of a non-nucleophilic base like DIPEA or triethylamine (TEA). One equivalent is needed to free the amine from its salt (if using dimethylamine HCl), and another is needed to scavenge the acid produced during the coupling.

  • Anhydrous Conditions: Ensure all glassware is oven- or flame-dried. Use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., Nitrogen or Argon).

  • Reaction Monitoring: Don't rely on a fixed reaction time. Monitor the reaction's progress by TLC or LC-MS.[19] If the reaction has stalled, a small additional charge of the coupling reagent and base might help push it to completion.

Q4: I seem to be losing a significant amount of my product during the aqueous workup and extraction. How can I improve recovery?

A4:

• Primary Cause: Product Solubility. N,N-dimethylcyclobutanecarboxamide is a relatively small, polar molecule. It may have some solubility in the aqueous phase, leading to losses during extraction. This is especially true if large volumes of water are used or if emulsions form.

• Solutions & Technical Insights:

  • Minimize Aqueous Volume: Use the minimum volume of aqueous solution necessary for each wash.

  • Brine Wash: Always perform a final wash of the organic layer with a saturated sodium chloride (brine) solution.[19] This helps to "salt out" the organic product from the aqueous phase, driving it into the organic layer and also helps to break emulsions and remove dissolved water.

  • Back-Extraction: After the initial extraction, re-extract the combined aqueous layers with a fresh portion of the organic solvent (e.g., ethyl acetate or DCM). This will recover any product that remained in the aqueous phase.

  • Choice of Extraction Solvent: While ethyl acetate is common, if product loss is severe, consider a more polar but water-immiscible solvent like dichloromethane (DCM) for the extraction, which may better solvate the amide.

Section 2: Key Experimental Protocols & Data

Protocol A: High-Yield Synthesis using HATU Coupling

This protocol is recommended for its high efficiency with sterically challenging substrates.

Step-by-Step Methodology:

• To a dry round-bottom flask under a nitrogen atmosphere, add cyclobutanecarboxylic acid (1.0 eq).

• Dissolve the acid in anhydrous DMF (approx. 0.5 M concentration).

• Cool the solution to 0 °C in an ice bath.

• Add N,N-Diisopropylethylamine (DIPEA) (2.5 eq) to the solution and stir for 5 minutes.

• Add HATU (1.2 eq) in a single portion. Stir the mixture at 0 °C for 20 minutes to pre-activate the acid.

• Add a solution of dimethylamine (2.0 M in THF, 1.2 eq) dropwise to the reaction mixture.

• Allow the reaction to slowly warm to room temperature and stir for 4-6 hours, monitoring by TLC or LC-MS until the starting acid is consumed.

• Workup: Dilute the reaction mixture with ethyl acetate. Wash sequentially with 1 M citric acid, saturated sodium bicarbonate solution, and finally, saturated brine.[19]

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (e.g., silica gel, eluting with a hexane/ethyl acetate gradient) to yield pure N,N-dimethylcyclobutanecarboxamide.

Protocol B: Robust Synthesis via Acid Chloride Formation

This two-step protocol is a classic and often cost-effective method for large-scale synthesis.

Step-by-Step Methodology:

• Acid Chloride Formation: In a fume hood, add cyclobutanecarboxylic acid (1.0 eq) to a round-bottom flask. Add thionyl chloride (SOCl₂) (2.0 eq) and a catalytic drop of DMF.[13]

• Heat the mixture to reflux (approx. 75-80 °C) for 1-2 hours.[20] The reaction is complete when gas evolution (SO₂ and HCl) ceases.

• Cool the mixture to room temperature and remove the excess thionyl chloride under reduced pressure (a co-evaporation with toluene can help remove final traces). The crude cyclobutanecarbonyl chloride is used directly in the next step.

• Amination: Dissolve the crude acid chloride in anhydrous DCM and cool to 0 °C.

• In a separate flask, dissolve dimethylamine hydrochloride (1.2 eq) in DCM and add triethylamine (TEA) (2.5 eq). Stir for 10 minutes.

• Slowly add the amine/base solution to the acid chloride solution at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-3 hours until completion (monitor by TLC/LC-MS).

• Workup: Quench the reaction by slowly adding water. Separate the layers. Wash the organic layer with 1 M HCl, saturated sodium bicarbonate, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the crude product, which can be purified by chromatography or distillation.

Table 1: Comparison of Common Coupling Conditions

Parameter	Method A: HATU Coupling	Method B: Acid Chloride	Method C: EDC/HOBt
Typical Yield	Excellent (>90%)	Very Good to Excellent (>85%)	Moderate to Good (60-85%)
Reaction Time	4-8 hours	3-5 hours (total)	12-24 hours
Key Reagents	Cyclobutane-COOH, HATU, DIPEA, Dimethylamine	Cyclobutane-COOH, SOCl₂, TEA, Dimethylamine HCl	Cyclobutane-COOH, EDC, HOBt, DIPEA, Dimethylamine
Pros	High efficiency for hindered substrates, mild conditions.[6][7]	Robust, scalable, cost-effective.[12]	Water-soluble byproducts, easy workup.[17]
Cons	Expensive reagent, potential for guanidinylation side reaction.[14]	Harsh reagent (SOCl₂), requires careful handling.[13]	Can be slow, lower yields with hindered substrates.[21]

Section 3: Visualization & Workflow Diagrams

Diagram 1: General Amide Coupling Workflow

This diagram illustrates the typical laboratory workflow for the synthesis of N,N-dimethylcyclobutanecarboxamide using a one-pot coupling agent method.

Caption: Workflow for one-pot amide synthesis.

Diagram 2: Troubleshooting Decision Tree for Low Yield

This logical diagram helps diagnose the cause of low reaction yields.

Caption: Decision tree for diagnosing low yield.

Section 4: Frequently Asked Questions (FAQs)

• FAQ 1: Can I use dimethylamine hydrochloride directly instead of a solution of free dimethylamine?

  • Yes, this is a very common and practical approach. Dimethylamine gas can be difficult to handle. If you use dimethylamine hydrochloride, you must include an additional equivalent of a tertiary amine base (like DIPEA or TEA) to neutralize the HCl and liberate the free, nucleophilic dimethylamine in situ. A total of at least 2.0 equivalents of base is therefore recommended.

• FAQ 2: Is it necessary to use an inert atmosphere for this reaction?

  • It is highly recommended. While the final amide product is stable, the key intermediates are not. Coupling reagents like HATU and especially intermediates like acyl chlorides are highly sensitive to moisture. Water will hydrolyze the activated ester or acid chloride back to the unreactive carboxylic acid, directly reducing your yield.

• FAQ 3: My final product is an oil. How can I be sure it's pure?

  • Purity should be assessed using analytical techniques like ¹H NMR, ¹³C NMR, and mass spectrometry (MS). The NMR spectra should show the characteristic peaks for the cyclobutyl and N,N-dimethyl groups with the correct integrations and be free of significant impurity peaks (e.g., residual solvent, urea byproducts). The mass spectrum should show the correct molecular ion peak for N,N-dimethylcyclobutanecarboxamide.

References

• Amide Workup - Biofilm Inhibitor Synthesis. (n.d.).
• Grote, T., et al. (2013). Optimized reaction conditions for amide bond formation in DNA-encoded combinatorial libraries. PLoS ONE, 8(1), e55243.
• Periasamy, M., et al. (2007). One-Pot Synthesis of Amides from Carboxylic Acids Activated Using Thionyl Chloride.
• Application Note: Strategies for Amide Bond Formation with Sterically Hindered and Electronically Deactiv
• Amine to Amide (via Acid Chloride). (n.d.).
• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical. (General reference, specific link not available). A more convenient method of preparation of amide derivatives of carboxylic acids.
• de Souza, R. O. M. A., et al. (2024). Expanding amide bond formation with CaLB-BOP: from sterically hindered substrates to aqueous and micellar media. RSC Advances, 14, 10045-10056.
• Krastina, V., et al. (2023). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 88(5), 2960-2973.
• Rajput, A. P., & Gore, R. P. (2011). N-Acylation in non-aqueous and aqueous medium- method of amide synthesis in non-peptide compounds. Der Pharma Chemica, 3(3), 409-421.
• Exploring Amide Coupling Reagents for Multi-Substituted Cyclobutane Synthesis. (2025).
• Reddit discussion on HATU guanidylation side reactions. (2025). r/chemistry.
• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Coupling Reagents. (n.d.). Aapptec Peptides.
• HATU. (n.d.). In Wikipedia. Retrieved March 27, 2026.
• Andersen, H. D., et al. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 13(48), 11634-11640.
• Acid-Amine Coupling using EDCI. (n.d.). Organic Synthesis.
• Reddit discussion on HATU reaction order of addition. (2025). r/chemistry.
• Reddy, K. L., et al. (2012). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters, 53(32), 4120-4124.
• Amide coupling reaction in medicinal chemistry. (n.d.).
• Conversion of Carboxylic acids to amides using DCC as an activ
• Amides from Carboxylic Acids-DCC and EDC Coupling. (2025). Chemistry Steps.

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Technical Support Center: Troubleshooting N,N-Dimethylcyclobutanecarboxamide Synthesis

Welcome to the technical support and troubleshooting center for the synthesis and purification of N,N-dimethylcyclobutanecarboxamide . This low-molecular-weight, highly polar tertiary amide presents unique challenges during crude extraction. Because of the inherent ring strain of the cyclobutane moiety and the high aqueous solubility of the product, standard organic workups often lead to poor yields, persistent amine salt contamination, or skeletal degradation.

This guide provides field-proven, mechanistically grounded solutions to isolate your target compound with high purity.

Diagnostic Workflow for Crude Extract Profiling

Diagnostic workflow for resolving impurities in N,N-dimethylcyclobutanecarboxamide extracts.

Frequently Asked Questions (FAQs) & Troubleshooting Logic

Q1: My 1 H NMR shows a persistent dimethylamine hydrochloride (DMA·HCl) impurity. Since my amide is also highly water-soluble, standard aqueous washes result in product loss. How can I remove the salt? Causality: When synthesizing amides via an acyl chloride intermediate with dimethylamine gas or solution, DMA·HCl is generated as a stoichiometric byproduct[1]. Because N,N-dimethylcyclobutanecarboxamide is a low-molecular-weight tertiary amide, it exhibits significant aqueous solubility. Attempting to wash out the DMA·HCl with water forces the polar amide to partition into the aqueous layer, destroying your yield. Resolution: Utilize Strong Cation Exchange (SCX) solid-phase extraction. The amide product is electronically neutral and will not bind to the anionic propylsulfonic acid functional groups of the SCX resin[2]. Conversely, the protonated dimethylamine will strongly adhere to the resin via electrostatic interactions[3]. Passing your crude mixture through an SCX cartridge and eluting with methanol will yield the pure amide in the flow-through, leaving the amine salt trapped on the column.

Q2: I am detecting unreacted cyclobutanecarboxylic acid in the crude mixture. Why did the reaction stall, and how do I clear it without chromatography? Causality: Direct reaction between a carboxylic acid and an amine is thermodynamically unfavorable because the hydroxyl group is a poor leaving group; they simply neutralize each other to form a stable acid-base salt[4]. If your coupling agent (e.g., EDC) is depleted or your acyl chloride hydrolyzes due to adventitious moisture, unreacted cyclobutanecarboxylic acid will remain in the crude mixture. Resolution: Implement a mild basic wash using saturated sodium bicarbonate (NaHCO 3​ ). The carboxylic acid (pKa ~4.8) will be deprotonated into a highly water-soluble carboxylate salt and partition into the aqueous phase. To prevent the target amide from co-extracting into the water, use a highly solvating organic carrier like 2-methyltetrahydrofuran or dichloromethane (DCM) during the wash.

Q3: My LC-MS and NMR indicate the presence of acyclic aliphatic byproducts. What is causing the cyclobutane ring to degrade? Causality: Cyclobutane derivatives possess significant inherent ring strain (~26 kcal/mol). Under harsh reaction conditions—such as prolonged heating with strong acids (e.g., using excess thionyl chloride at reflux)—the cyclobutane ring becomes highly susceptible to acid-catalyzed skeletal rearrangement or protolytic ring cleavage[5],[6]. Resolution: Transition to milder, metal-free coupling conditions. Reagents like propylphosphonic anhydride (T3P) promote direct amidation at room temperature without generating harsh acidic byproducts, thereby preserving the integrity of the strained four-membered ring[7].

Q4: I used DCC for coupling, but I cannot separate the urea byproduct from my product. What is the best approach? Causality: Carbodiimide coupling agents like DCC generate dicyclohexylurea (DCU), which is notoriously difficult to remove from polar amides because it is partially soluble in many organic solvents and co-elutes during silica gel chromatography. Resolution: Avoid DCC for this specific substrate. Switch to EDC·HCl, which generates a water-soluble urea byproduct that can be removed via a mild acidic aqueous wash. Better yet, utilizing T3P or 1,1'-Carbonyldiimidazole (CDI) is superior for polar amides, as their byproducts are easily volatile or strictly water-soluble[7],[].

Quantitative Data: Physicochemical Profile & Partitioning

Understanding the physical nature of your impurities is critical for designing a self-validating purification system.

Compound	Molecular Weight	Chemical Nature	Preferred Removal Method	Phase Partitioning (LLE)
N,N-dimethylcyclobutanecarboxamide	127.18 g/mol	Neutral Polar Amide	Target Product	Organic (DCM / 2-MeTHF)
Dimethylamine Hydrochloride	81.54 g/mol	Amine Salt	SCX Chromatography	Aqueous / SCX Resin
Cyclobutanecarboxylic Acid	100.12 g/mol	Weak Acid (pKa ~4.8)	Sat. NaHCO 3​ Wash	Aqueous (Basic)
Dicyclohexylurea (DCU)	224.35 g/mol	Neutral Urea	Switch Coupling Reagent	Organic / Precipitate

Step-by-Step Experimental Methodologies

Protocol 1: Strong Cation Exchange (SCX) Purification for DMA·HCl Removal

This protocol serves as a self-validating system: if the amide is fully formed and neutral, 100% of it will elute in the flow-through, while 100% of the unreacted amine will be retained.

• Column Conditioning: Pre-condition a silica-based SCX cartridge (propylsulfonic acid functionalized) with 3 column volumes (CV) of 100% methanol. Causality: This activates the sulfonic acid sites, swells the resin, and equilibrates the column bed for optimal electrostatic interaction[2].

• Sample Loading: Dissolve the crude N,N-dimethylcyclobutanecarboxamide extract in a minimal volume of methanol (e.g., 1-2 mL per gram of crude) and load it onto the cartridge.

• Elution of Target Amide: Elute the column with 2 to 3 CV of 100% methanol. Collect the flow-through in a clean round-bottom flask. Causality: The neutral cyclobutane amide lacks a basic lone pair capable of protonation under these conditions, meaning it does not interact with the anionic stationary phase and elutes freely[3].

• Trapping the Impurity: The DMA·HCl remains electrostatically bound to the SCX resin. (Optional: If you need to verify the mass balance of the amine, elute the column subsequently with 2M ammonia in methanol to release the free dimethylamine).

• Isolation: Concentrate the initial methanol flow-through in vacuo to yield the purified N,N-dimethylcyclobutanecarboxamide, free of salt impurities.

Protocol 2: Optimized Liquid-Liquid Extraction (LLE) for Polar Amides

Use this protocol if you synthesized the amide using EDC or T3P and need to remove unreacted acid and water-soluble coupling byproducts.

• Dilution: Dilute the crude reaction mixture in a non-miscible organic solvent with high solvating power for polar amides, specifically Dichloromethane (DCM) or 2-Methyltetrahydrofuran (2-MeTHF). Causality: Standard solvents like diethyl ether or hexanes will cause the polar amide to crash out or partition heavily into the aqueous layer.

• Basic Wash: Wash the organic layer with 1 volume of saturated aqueous NaHCO 3​ . Causality: This selectively deprotonates unreacted cyclobutanecarboxylic acid, driving it into the aqueous phase.

• Acidic Wash (If applicable): Wash with 1 volume of 10% aqueous citric acid or 0.1 M HCl (only if EDC was used and no free DMA is present). Causality: Protonates basic coupling byproducts, driving them into the aqueous phase. Note: Avoid strong/concentrated acids to prevent cyclobutane ring cleavage[5].

• Back-Extraction (Critical Step): Back-extract the combined aqueous layers with 0.5 volumes of DCM. Causality: Due to its low molecular weight, a fraction of N,N-dimethylcyclobutanecarboxamide will invariably bleed into the water. Back-extraction recovers this lost yield.

• Drying: Dry the combined organic layers over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

References

• "How should I purify a complex, polar, amide reaction mixture?" Biotage.
• "Amide synthesis by acylation" Organic Chemistry Portal.
• "Synthesis of Amides" Jack Westin.
• "How can I remove dimethylamine hydrochloride?" ResearchGate.
• "Twenty-nine Methods for Amide Synthesis: Mechanisms, Characteristics, Applications, and Selection" BOC Sciences.
• "The Application of Cyclobutane Derivatives in Organic Synthesis" Chemical Reviews (ACS Publications).
• "The application of cyclobutane derivatives in organic synthesis" ResearchGate.
• "Looking for some advice for purification of diamide" Reddit (r/Chempros).

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• 2. biotage.com [biotage.com]
• 3. reddit.com [reddit.com]
• 4. jackwestin.com [jackwestin.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Amide synthesis by acylation [organic-chemistry.org]

reducing side products in n,n-dimethylcyclobutanecarboxamide amidation

Topic: Reducing Side Products in N,N-Dimethylcyclobutanecarboxamide Synthesis

Welcome to the Amidation Support Center. This guide is designed for researchers, scientists, and drug development professionals facing challenges in the synthesis of N,N-dimethylcyclobutanecarboxamide. Below, you will find mechanistic insights, troubleshooting FAQs, quantitative data, and validated protocols to optimize your reaction yields and eliminate common impurities.

Part 1: Frequently Asked Questions (Mechanistic Troubleshooting)

Q1: Why am I seeing a significant amount of N-acylurea byproduct when using EDC or DCC? Causality & Solution: When cyclobutanecarboxylic acid reacts with a carbodiimide (like EDC or DCC), it initially forms an O-acylisourea intermediate. If the subsequent nucleophilic attack by dimethylamine is delayed, this intermediate undergoes a spontaneous, irreversible intramolecular O-to-N acyl rearrangement to form an unreactive N-acylurea byproduct [1].

• To fix this: Always use an additive such as HOBt (1-hydroxybenzotriazole) or HOAt. These additives are highly nucleophilic and rapidly trap the transient O-acylisourea to form a stable, yet highly reactive, OBt/OAt active ester before the rearrangement can occur [2]. Additionally, running the activation step at lower temperatures (0 °C) in non-polar solvents (like DCM) significantly suppresses the rearrangement rate.

Q2: I switched to HATU to improve yields, but now I'm isolating a tetramethylguanidinium salt. What happened? Causality & Solution: Uronium/aminium coupling reagents like HATU and HBTU are excellent for difficult couplings, but they are prone to side reactions with unhindered secondary amines like dimethylamine. Highly nucleophilic amines can directly attack the electrophilic carbon of the HATU reagent instead of the activated carboxylic acid, forming a stable tetramethylguanidinium byproduct [3].

• To fix this: Implement a pre-activation strategy . Mix the cyclobutanecarboxylic acid, HATU, and base (DIPEA) for 5–10 minutes to ensure complete formation of the OAt active ester before introducing the dimethylamine. Alternatively, switch to a phosphonium-based reagent (e.g., PyBOP), which does not contain the guanidinium moiety and cannot form this byproduct [2].

Q3: My reaction stalls at 60% conversion, and I recover mostly unreacted cyclobutanecarboxylic acid. Is the active ester hydrolyzing? Causality & Solution: This is a stoichiometry issue driven by the physical properties of the amine. Dimethylamine is a gas at room temperature (b.p. ~7 °C). If the reaction is run in an open system or with a dynamic headspace, the dimethylamine volatilizes out of the solution [4]. The remaining activated ester lacks a nucleophile and eventually hydrolyzes back to the starting acid during aqueous workup.

• To fix this: Do not use dimethylamine gas or aqueous solutions. Instead, use dimethylamine hydrochloride (HNMe₂·HCl) combined with an extra equivalent of a non-nucleophilic base (e.g., DIPEA) to generate the free amine in situ. Conduct the reaction in a tightly sealed vessel to maintain the internal concentration of the volatile amine.

Part 2: Visualizing the Reaction Network

The diagram below illustrates the divergent pathways of the amidation reaction, highlighting how specific reagents trigger either the desired product or unwanted side reactions.

Caption: Mechanistic pathways of N,N-dimethylcyclobutanecarboxamide synthesis and major side reactions.

Part 3: Quantitative Data & Method Comparison

Selecting the right coupling methodology is critical for maximizing the yield of N,N-dimethylcyclobutanecarboxamide while minimizing purification bottlenecks.

Coupling Method	Reagents	Typical Yield	Major Side Product Risk	Notes
Standard Carbodiimide	EDC·HCl, DCM	40 - 50%	N-Acylurea (High)	Poor choice without additives; rearrangement is competitive.
Optimized Carbodiimide	EDC·HCl, HOBt, DCM	85 - 92%	N-Acylurea (Low)	Recommended. HOBt traps the intermediate. Easy aqueous workup.
Uronium/Aminium	HATU, DIPEA, DMF	60 - 75%	Guanidinium (Medium)	Requires strict pre-activation to prevent amine attack on HATU.
Acid Chloride	Oxalyl Chloride, DMF (cat)	90 - 95%	Hydrolysis (Low)	Highly efficient, but generates HCl gas. Requires strict anhydrous conditions.

Part 4: Validated Experimental Protocols

To ensure self-validating and reproducible results, follow this optimized workflow utilizing the EDC/HOBt method, which balances high yield with minimal side-product formation.

Protocol: Optimized Synthesis of N,N-Dimethylcyclobutanecarboxamide

Reagents Required:

• Cyclobutanecarboxylic acid (1.0 eq, 10.0 mmol)

• EDC·HCl (1.2 eq, 12.0 mmol)

• HOBt hydrate (1.2 eq, 12.0 mmol)

• Dimethylamine hydrochloride (1.5 eq, 15.0 mmol)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq, 30.0 mmol)

• Anhydrous Dichloromethane (DCM) (0.2 M, 50 mL)

Step-by-Step Methodology:

• System Preparation: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and a rubber septum. Purge with inert gas (N₂ or Argon).

• Pre-Activation: Dissolve cyclobutanecarboxylic acid (10.0 mmol) and HOBt (12.0 mmol) in 40 mL of anhydrous DCM. Cool the mixture to 0 °C using an ice bath.

• Coupling Initiation: Add EDC·HCl (12.0 mmol) portion-wise over 5 minutes. Stir the reaction at 0 °C for 15–20 minutes. Causality: This low-temperature pre-activation ensures complete conversion to the OBt active ester while entirely suppressing the thermal O-to-N acylurea rearrangement.

• Amine Preparation: In a separate vial, suspend dimethylamine hydrochloride (15.0 mmol) in 10 mL of DCM and add DIPEA (30.0 mmol). Causality: Using the HCl salt prevents the loss of volatile dimethylamine gas.

• Amidation: Inject the amine solution dropwise into the main reaction flask at 0 °C.

• Propagation: Seal the flask tightly (to prevent amine volatilization), remove the ice bath, and allow the reaction to warm to room temperature. Stir for 12 hours.

• Workup: Dilute the reaction with an additional 50 mL of DCM. Wash sequentially with 1M HCl (2 x 30 mL) to remove unreacted amine and EDC byproducts, saturated NaHCO₃ (2 x 30 mL) to remove unreacted acid and HOBt, and brine (30 mL).

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure N,N-dimethylcyclobutanecarboxamide.

Caption: Optimized step-by-step workflow for the amidation of cyclobutanecarboxylic acid.

References

• DeTar, D. F., & Silverstein, R. (1966). Reactions of Carbodiimides. I. The Mechanisms of the Reactions of Acetic Acid with Dicyclohexylcarbodiimide. Journal of the American Chemical Society, 88(5), 1013–1019. [Link]

• El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602. [Link]

• Aho, J. A. S., Mannisto, J. K., Mattila, S. P. M., Hallamaa, M., & Deska, J. (2025). Guanidium Unmasked: Repurposing Common Amide Coupling Reagents for the Synthesis of Pentasubstituted Guanidine Bases. The Journal of Organic Chemistry, 90(4), 2645-2655. [Link]

• Klumperman, B., et al. (2026). The amidation of poly(styrene-alt-maleic anhydride) via N,N-dimethylformamide decomposition. Polymer Chemistry. [Link]

Technical Support Center: Stability of N,N-Dimethylcyclobutanecarboxamide at Elevated Temperatures

Welcome to the technical support center for N,N-dimethylcyclobutanecarboxamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on preventing the thermal degradation of this compound during experimental procedures. As a tertiary amide, N,N-dimethylcyclobutanecarboxamide possesses a stable amide bond; however, at elevated temperatures, it can be susceptible to degradation, which may compromise the integrity of your experiments and the quality of your final products. This resource provides troubleshooting advice and frequently asked questions to help you identify, understand, and mitigate these challenges.

Troubleshooting Guide: Diagnosing and Resolving Degradation Issues

This section addresses specific problems you may encounter during your work with N,N-dimethylcyclobutanecarboxamide at high temperatures.

Issue 1: Loss of Potency or Altered Biological Activity of the Final Product

• Probable Cause: High temperatures may be causing the degradation of N,N-dimethylcyclobutanecarboxamide, leading to a lower concentration of the active compound and the formation of potentially interfering byproducts. Amide bonds, while generally stable, can undergo hydrolysis under harsh conditions like high heat, especially in the presence of strong acids or bases.[1][2][3]

• Troubleshooting Steps:

  • Confirm Degradation: Utilize analytical techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to assess the purity of your compound after thermal stress.[4][5] A decrease in the peak area corresponding to N,N-dimethylcyclobutanecarboxamide and the appearance of new peaks would indicate degradation.

  • Temperature Optimization: Carefully evaluate the necessity of high temperatures in your protocol. Determine the minimum effective temperature to reduce the rate of thermal decomposition.

  • pH Control: Ensure the pH of your reaction mixture is maintained within a neutral range (pH 6-8) if possible. Both acidic and basic conditions can catalyze the hydrolysis of the amide bond, a process that is accelerated at higher temperatures.[1][2]

  • Inert Atmosphere: If oxidative degradation is suspected, conduct your experiments under an inert atmosphere, such as nitrogen or argon, to minimize contact with oxygen.

Issue 2: Appearance of Unidentified Peaks in Chromatographic Analysis (HPLC, LC-MS, GC)

• Probable Cause: The new peaks are likely degradation products of N,N-dimethylcyclobutanecarboxamide. At elevated temperatures, tertiary amides can undergo various decomposition reactions, including hydrolysis and homolytic cleavage.[6][7]

• Troubleshooting Steps:

  • Characterize Degradants: Employ LC-MS or Gas Chromatography-Mass Spectrometry (GC-MS) to determine the mass-to-charge ratio (m/z) of the unknown peaks. This information is crucial for proposing the structures of the degradation products. Potential products could include cyclobutanecarboxylic acid and dimethylamine from hydrolysis, or various radical species from thermolysis.[1][6][8]

  • Forced Degradation Studies: To confirm the identity of the degradation products, perform controlled forced degradation studies. Expose N,N-dimethylcyclobutanecarboxamide to high temperatures, acidic, basic, and oxidative conditions, and analyze the resulting mixtures. This will help you to correlate the unknown peaks with specific degradation pathways.

  • Radical Scavengers/Antioxidants: If thermolytic cleavage is suspected, consider the addition of a small amount of a radical scavenger or an antioxidant to your reaction mixture. Hindered phenols, such as BHT (butylated hydroxytoluene), can be effective in preventing free-radical-mediated decomposition.[9][10]

Issue 3: Inconsistent Reaction Yields or Kinetics

• Probable Cause: The degradation of N,N-dimethylcyclobutanecarboxamide during the reaction can lead to variability in the concentration of the starting material, resulting in inconsistent yields and reaction rates. The degradation products themselves might also interfere with the desired chemical transformation.

• Troubleshooting Steps:

  • Monitor Reactant Concentration: During your reaction, take aliquots at different time points and analyze them by HPLC or another suitable method to monitor the concentration of N,N-dimethylcyclobutanecarboxamide. This will help you to determine if and at what rate it is degrading under your reaction conditions.

  • Solvent Selection: The choice of solvent can influence the thermal stability of your compound. Aprotic, non-polar solvents are generally preferred to minimize the risk of hydrolysis. Ensure your solvent is dry and free of acidic or basic impurities.

  • Use of Stabilizers: For reactions requiring prolonged heating, the addition of a thermal stabilizer may be beneficial. The appropriate stabilizer will depend on the specific reaction conditions and potential for interference.

Visualizing Degradation and Mitigation Strategies

Potential Degradation Pathway of N,N-Dimethylcyclobutanecarboxamide

Caption: Potential degradation pathways of N,N-dimethylcyclobutanecarboxamide at high temperatures.

Experimental Workflow for Assessing Thermal Stability

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Khan Academy [khanacademy.org]
• 3. Amide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis and thermal decomposition of N,N-dialkoxyamides - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

GC-MS Validation Method for N,N-Dimethylcyclobutanecarboxamide Quantification: A Comparative Guide

Executive Summary & Chemical Context

The rigorous quantification of process-related impurities is a cornerstone of pharmaceutical quality assurance. (CAS 57056-80-1) is a volatile, cyclic tertiary amide increasingly utilized as a small-molecule scaffold and intermediate in drug synthesis[1]. Because it can persist in the final Active Pharmaceutical Ingredient (API) as a trace impurity, developing a highly sensitive, robust, and reproducible analytical method is critical.

This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) against alternative platforms (GC-FID and LC-MS/MS) and provides a comprehensive, self-validating experimental protocol grounded in the latest[2].

Platform Comparison: Why GC-MS?

When developing an impurity assay for a low-molecular-weight (127.18 g/mol ) volatile amide, analytical scientists must evaluate the physical chemistry of the analyte against the capabilities of available instrumentation.

• LC-MS/MS (ESI/APCI): While the gold standard for large, polar APIs, LC-MS/MS struggles with this specific analyte. The cyclobutane ring lacks proton affinity, and the tertiary amide is only weakly ionizable under standard Electrospray Ionization (ESI). Furthermore, its high volatility leads to poor retention on standard C18 reverse-phase columns, resulting in severe matrix ion suppression.

• GC-FID (Flame Ionization Detection): GC-FID offers excellent linearity for volatile organics. However, it relies entirely on chromatographic retention time for identification. In complex pharmaceutical matrices, co-eluting API degradants or excipients can easily cause false positives, making it unsuitable for trace-level impurity profiling.

• GC-MS (Single Quadrupole - EI Mode): This is the optimal platform. The volatility of the cyclobutane ring makes it highly amenable to capillary gas chromatography. Electron Ionization (EI) at 70 eV fragments the molecule reproducibly, providing a distinct mass spectral fingerprint that ensures absolute structural specificity, even in the event of chromatographic co-elution[3].

Table 1: Performance Comparison of Analytical Platforms

Analytical Parameter	GC-FID	LC-MS/MS (ESI)	GC-MS (EI-SIM)
Sensitivity (LOD)	Moderate (~1-5 ppm)	Poor (Weak ionization)	High (<50 ppb)
Specificity	Low (Retention time only)	High (MRM transitions)	High (Mass spectral fingerprint)
Matrix Interference	High risk of co-elution	High (Ion suppression)	Low (Matrix venting possible)
Suitability	Bulk assay / Solvents	Not recommended	Optimal for trace impurity

Method Development: The Causality of Experimental Design

As an application scientist, method development is not about guessing parameters; it is about exploiting the analyte's physicochemical properties.

• Column Selection (DB-5MS): A 5% diphenyl / 95% dimethyl polysiloxane stationary phase is selected. Why? The cyclobutane ring is non-polar, but the dimethylamide group is highly polar. A purely non-polar column would cause peak tailing due to secondary interactions with active silanol groups. The 5% phenyl phase provides π−π interactions and superior deactivation, ensuring a sharp, Gaussian peak shape.

• Injection Mode (Splitless): Why? Trace-level impurity detection requires maximum sensitivity. Splitless mode transfers >95% of the vaporized sample onto the column. A programmed temperature vaporization (PTV) inlet can further enhance this by venting the sample solvent before transferring the analyte.

• Ionization & Detection (EI-SIM): Why? Standard 70 eV EI produces a stable molecular ion ( [M]+ at m/z 127) and a strong base peak via α -cleavage (m/z 72). By utilizing Selected Ion Monitoring (SIM) mode rather than full scan, the quadrupole mass filter spends maximum dwell time on these specific ions, exponentially increasing the signal-to-noise (S/N) ratio.

Caption: GC-MS analytical workflow for N,N-dimethylcyclobutanecarboxamide quantification.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system . By incorporating a deuterated internal standard (IS) and rigorous System Suitability Testing (SST), the method automatically flags extraction failures or instrument drift, ensuring that a "Not Detected" (ND) result is a true negative, not an analytical failure.

Step-by-Step Methodology

• Internal Standard (IS) Preparation: Prepare a 10 µg/mL solution of N,N-dimethyl-d6-cyclobutanecarboxamide in analytical-grade dichloromethane (DCM). Causality: The deuterium label ensures the IS co-elutes exactly with the target analyte, perfectly correcting for any matrix-induced signal enhancement or suppression.

• Sample Extraction: Accurately weigh 100 mg of the API into a centrifuge tube. Add 1.0 mL of DCM and 50 µL of the IS solution. Vortex for 2 minutes and centrifuge at 10,000 rpm for 5 minutes. Transfer the supernatant to a GC vial.

• GC-MS Acquisition:

  • Inlet: 250°C, Splitless mode (purge valve opens at 1.0 min).

  • Oven Program: 50°C (hold 2 min), ramp at 15°C/min to 280°C (hold 5 min).

  • MS Parameters: Transfer line 280°C, Ion source 230°C. SIM ions: m/z 127 (Target), m/z 72 (Qualifier), m/z 133 (IS Target).

• System Suitability Test (SST): Before analyzing unknown samples, inject six replicates of a known standard. The system is only validated for the run if the %RSD of the analyte/IS peak area ratio is ≤ 5.0%, and the resolution between any closely eluting matrix peaks is ≥ 1.5.

ICH Q2(R2) Validation Results

The developed GC-MS method must be validated according to [2] to prove it is "fit for purpose." The core parameters evaluated include Specificity, Linearity, Accuracy, Precision, and Sensitivity (LOD/LOQ).

Caption: Core ICH Q2(R2) validation parameters for analytical procedure robustness.

Table 2: Experimental Validation Summary (Representative Data)

Validation Parameter	ICH Q2(R2) Acceptance Criteria	Experimental Result	Status
Specificity	No interference at RT of analyte	No peaks ≥ 10% of LOQ in blank matrix	Pass
Linearity (Range)	R2≥0.990 (Range: 0.1 - 10 µg/mL)	R2=0.9994	Pass
Sensitivity	S/N ≥ 3 (LOD), S/N ≥ 10 (LOQ)	LOD = 0.02 µg/mL, LOQ = 0.05 µg/mL	Pass
Accuracy (Recovery)	90.0% - 110.0% across 3 spike levels	98.4% - 101.2%	Pass
Precision	%RSD ≤ 5.0% (n=6 at 100% target level)	%RSD = 1.6%	Pass

Conclusion

For the quantification of N,N-dimethylcyclobutanecarboxamide, GC-MS operating in EI-SIM mode vastly outperforms GC-FID and LC-MS/MS in terms of specificity and sensitivity. By leveraging the specific physicochemical properties of the analyte—pairing a semipolar DB-5MS column with splitless injection and a deuterated internal standard—laboratories can establish a self-validating, ICH Q2(R2)-compliant analytical procedure that guarantees data integrity and regulatory compliance.

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

Sources

• 1. N,N-dimethylcyclobutanecarboxamide | 57056-80-1 [sigmaaldrich.com]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. documents.thermofisher.com [documents.thermofisher.com]

n,n-dimethylcyclobutanecarboxamide analytical reference standard validation

Title : Comprehensive Validation Guide: N,N-Dimethylcyclobutanecarboxamide Analytical Reference Standards

Executive Summary N,N-Dimethylcyclobutanecarboxamide (CAS 57056-80-1) is a highly versatile small molecule scaffold characterized by its cyclobutane ring and polar amide functional group[1]. It serves as a critical intermediate in the synthesis of borylated cyclobutanes[2] and complex active pharmaceutical ingredients (APIs), such as Melanin Concentrating Hormone Receptor 1 (MCHR1) inhibitors utilized in antiobesity therapeutics[3]. Because of its unique three-dimensional conformation, potential ring strain effects, and the absence of a strong UV chromophore[1], validating its analytical reference standard requires orthogonal, high-precision techniques. This guide objectively compares the validation of a Certified Reference Material (CRM) against an In-House Synthesized Standard, utilizing Quantitative Nuclear Magnetic Resonance (qNMR) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) in strict accordance with 4[4][5].

Mechanistic Context & Causality: The Analytical Challenge Standard HPLC-UV methods are fundamentally flawed for evaluating N,N-dimethylcyclobutanecarboxamide. The molecule lacks a conjugated π-system, rendering UV detection at standard wavelengths (e.g., 210-254 nm) highly insensitive and susceptible to baseline drift from matrix interference. Furthermore, Gas Chromatography (GC) with Flame Ionization Detection (FID) can induce thermal degradation or ring-opening due to the inherent strain of the cyclobutane ring.

To establish a self-validating system, we must pivot to 1H-qNMR for absolute quantification and LC-MS/MS for trace impurity profiling. qNMR is a primary ratio measurement method where the integrated signal area is directly proportional to the number of resonant nuclei[6]. This eliminates the need for an identical reference standard, allowing us to trace the purity directly to the International System of Units (SI) using a universally recognized internal standard[7].

Comparative Analysis: High-Purity CRM vs. In-House Standard When establishing a control strategy, researchers must choose between procuring a fully characterized CRM or synthesizing an in-house standard.

• In-House Standard : Often synthesized via the reaction of cyclobutanecarbonyl chloride with dimethylamine. While cost-effective, it is highly prone to residual solvent contamination, unreacted precursors, and moisture absorption (the amide group readily engages in hydrogen bonding)[1]. Validating this requires extensive orthogonal testing to rule out hidden impurities.

• Certified Reference Material (CRM) : Pre-validated using a mass balance approach (100% - sum of impurities) and verified via qNMR. It provides an immediate, SI-traceable Analytical Target Profile (ATP)[7].

Validation Workflow Diagram The following workflow illustrates the ICH Q2(R2) compliant lifecycle for validating the qNMR analytical procedure[5].

Figure 1: ICH Q2(R2) compliant qNMR validation workflow for reference standards.

Experimental Protocols: A Self-Validating System

Protocol 1: Absolute Quantification via 1H-qNMR Objective : Determine the absolute mass fraction of N,N-dimethylcyclobutanecarboxamide without relying on a homologous standard. Causality : We select Maleic acid (NIST SRM) as the Internal Standard (IS) because its distinct singlet at ~6.28 ppm does not overlap with the analyte's N-CH3 protons (~2.95 ppm) or cyclobutane protons (1.8-2.5 ppm)[2].

• Weighing : Accurately weigh ~10.0 mg of the N,N-dimethylcyclobutanecarboxamide sample and ~5.0 mg of Maleic acid using a calibrated microbalance (d = 0.001 mg) to minimize gravimetric uncertainty.

• Solvation : Dissolve the mixture in 0.6 mL of anhydrous CDCl3 containing 0.03% v/v Tetramethylsilane (TMS). Vortex for 60 seconds to ensure complete homogenization.

• Acquisition : Transfer to a 5 mm NMR tube. Acquire spectra on a 500 MHz NMR spectrometer. Set the pulse angle to 90° to maximize signal-to-noise.

• Relaxation Delay (D1) : Set D1 to 30 seconds. Mechanistic note: D1 must be ≥ 5 × T1 (longitudinal relaxation time) of the slowest relaxing proton to ensure complete magnetization recovery and quantitative accuracy[6].

• Processing : Apply zero-filling (64k data points) and an exponential window function (line broadening = 0.3 Hz). Phase and baseline correct manually.

• Integration : Integrate the Maleic acid IS peak (2H, 6.28 ppm) and the analyte's N-CH3 peak (6H, 2.95 ppm). Calculate absolute purity using the standard qNMR mass ratio equation.

Protocol 2: Orthogonal Impurity Profiling via LC-MS/MS Objective : Fulfill ICH Q2(R2) specificity requirements by detecting trace organic impurities that may be hidden under the NMR baseline[5]. Causality : The polar nature of the amide group results in poor retention on standard C18 columns. Therefore, Hydrophilic Interaction Liquid Chromatography (HILIC) is employed to ensure adequate retention and peak shape[1].

• Column : HILIC phase (100 mm × 2.1 mm, 1.7 µm).

• Mobile Phase : Solvent A: 10 mM Ammonium Formate in Water (pH 3.0). Solvent B: Acetonitrile. Run a gradient from 95% B to 50% B over 10 minutes.

• Detection : Electrospray Ionization in positive mode (ESI+). Monitor the [M+H]+ precursor ion at m/z 128.1.

• Validation : Spike the sample matrix with known synthetic precursors (e.g., dimethylamine) at 0.1%, 0.5%, and 1.0% levels to validate recovery and intermediate precision[5].

Quantitative Data & Performance Comparison

The following tables summarize the validation data comparing a commercial CRM against an In-House Synthesized Standard, demonstrating why rigorous ICH Q2(R2) validation is non-negotiable.

Table 1: ICH Q2(R2) Validation Parameters (1H-qNMR Assay)

Validation Parameter	Acceptance Criteria (ICH Q2)	Commercial CRM Performance	In-House Standard Performance
Specificity	Baseline resolution of Analyte/IS	Pass (No interference at 2.95 ppm)	Marginal (Trace precursor overlap)
Linearity (R²)	≥ 0.995 (5 concentration levels)	0.9998	0.9910
Accuracy (Recovery)	98.0% - 102.0%	99.8% ± 0.4%	96.5% ± 1.2%
Precision (RSD)	≤ 1.0% (n=6)	0.35%	1.80%
Reportable Range	80% to 120% of target conc.	Validated	Failed at lower range limits

Table 2: Orthogonal Impurity Profiling (LC-MS/MS)

Impurity / Attribute	Detection Limit (LOD)	Commercial CRM	In-House Standard
Dimethylamine (Precursor)	0.05 ppm	< LOD	45.2 ppm
Cyclobutanecarboxylic Acid	0.10 ppm	< LOD	112.5 ppm
Moisture Content (KF)	N/A	0.08%	1.45%
Overall Absolute Purity	N/A	99.7%	96.1%

Conclusion The validation of N,N-dimethylcyclobutanecarboxamide reference standards underscores the necessity of a causality-driven analytical approach. Relying on uncertified in-house standards introduces significant quantitative errors due to residual precursors and moisture affinity. By implementing a self-validating qNMR protocol supported by orthogonal LC-MS/MS impurity profiling, laboratories can achieve the absolute SI-traceability and rigorous specificity mandated by global regulatory bodies[5][7].

References 1.[4] ICH Q2(R2) Guide: Analytical Method Validation Explained. IntuitionLabs. 2.[5] Validation of Analytical Procedures Q2(R2). International Council for Harmonisation (ICH). 3.[1] CAS 57056-80-1: N,N-dimethylcyclobutanecarboxamide. CymitQuimica. 4.[2] Borylated Cyclobutanes via thermal [2+2]-cycloaddition. Royal Society of Chemistry (RSC). 5.[3] Synthesis and Antiobesity Properties of BMS-814580: A Highly Efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) Inhibitor. ACS Publications. 6.[6] Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy: A Comprehensive Review. IRE Journals. 7.[7] Stimuli Article (qNMR). US Pharmacopeia (USP).

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A Comparative Guide to FTIR Spectroscopy: Differentiating N,N-Dimethylcyclobutanecarboxamide and Cyclobutanecarboxylic Acid

This guide provides an in-depth comparison of N,N-dimethylcyclobutanecarboxamide and cyclobutanecarboxylic acid using Fourier-Transform Infrared (FTIR) spectroscopy. It is designed for researchers, scientists, and drug development professionals who rely on precise molecular characterization. We will explore the theoretical underpinnings, present a robust experimental protocol, and analyze the key spectral differences that allow for unambiguous identification of these two compounds.

Molecular Structures and Core Functional Group Differences

The ability of FTIR spectroscopy to distinguish between N,N-dimethylcyclobutanecarboxamide and cyclobutanecarboxylic acid stems from their fundamentally different functional groups attached to a common cyclobutane ring.

• Cyclobutanecarboxylic Acid: Possesses a carboxyl group (-COOH), which consists of a carbonyl (C=O) and a hydroxyl (-OH) group. The presence of the acidic proton on the hydroxyl group is the most critical feature, as it allows for strong intermolecular hydrogen bonding. In condensed phases, carboxylic acids predominantly exist as hydrogen-bonded dimers.[1][2] This dimerization profoundly influences its infrared spectrum.

• N,N-Dimethylcyclobutanecarboxamide: Features a tertiary amide group (-CON(CH₃)₂). It has a carbonyl group (C=O) bonded to a nitrogen atom. Crucially, this nitrogen has no attached hydrogen atoms, making it a tertiary amide. This structural feature precludes the N-H vibrations seen in primary and secondary amides and prevents the type of hydrogen bonding observed in carboxylic acids.

The primary analytical challenge is to use FTIR to detect the presence of the O-H group in the acid and confirm its absence, along with other subtle shifts, in the amide.

Theoretical Spectral Predictions: What to Expect

Before examining experimental data, it is crucial to understand the expected vibrational modes for each molecule.

Cyclobutanecarboxylic Acid: The Signature of a Dimer

The FTIR spectrum of a carboxylic acid is dominated by features arising from its hydrogen-bonded dimeric structure.

• O-H Stretch: Instead of a sharp peak, a very strong and characteristically broad absorption is expected, spanning from approximately 2500 cm⁻¹ to 3300 cm⁻¹.[1][3] This extreme broadening is a direct consequence of the strong hydrogen bonding in the dimer, which creates a continuum of O-H bond lengths and vibrational energies.[2][4] This broad feature often overlaps with the sharper C-H stretching peaks.[3]

• C=O Stretch: A strong, sharp absorption is anticipated in the region of 1690-1760 cm⁻¹.[3] For a hydrogen-bonded dimer, this peak typically appears around 1710 cm⁻¹.[1] The hydrogen bonding slightly weakens the C=O double bond, lowering its vibrational frequency compared to a non-hydrogen-bonded (monomeric) state.[5]

• C-O Stretch: A medium intensity peak corresponding to the C-O single bond stretch is expected between 1210-1320 cm⁻¹.[3]

N,N-Dimethylcyclobutanecarboxamide: A Simpler Picture

The spectrum for the tertiary amide is simpler in the high-frequency region due to the absence of O-H or N-H protons.

• O-H and N-H Region (>3000 cm⁻¹): The most telling feature is the complete absence of the broad O-H stretch seen in the carboxylic acid.[6] There will also be no N-H stretching bands, which typically appear for primary and secondary amides between 3100 and 3500 cm⁻¹.[6] Only C-H stretching vibrations will be observed in this region.

• C=O Stretch (Amide I Band): A very strong and sharp absorption, known as the Amide I band, is the most prominent feature.[7] For tertiary amides, this peak typically appears at a lower wavenumber than for carboxylic acids, generally in the range of 1630-1690 cm⁻¹.[8][9] This shift to a lower frequency is due to the resonance effect, where the nitrogen's lone pair of electrons delocalizes into the carbonyl group, imparting more single-bond character to the C=O bond and thus weakening it.[10]

Experimental Protocol for FTIR Analysis

To obtain high-quality, reproducible spectra, proper sample preparation is paramount. The choice of method depends on the physical state of the sample. Cyclobutanecarboxylic acid is a solid at room temperature, while N,N-dimethylcyclobutanecarboxamide is a liquid.

Method 1: KBr Pellet for Solid Samples (Cyclobutanecarboxylic Acid)

This classic transmission technique is ideal for powdered solids.[11]

• Grinding: Grind approximately 1-2 mg of the cyclobutanecarboxylic acid sample with an agate mortar and pestle.

• Mixing: Add 100-200 mg of dry, infrared-grade potassium bromide (KBr) powder and mix thoroughly with the ground sample.[12] The fine grinding is essential to reduce light scattering.[13]

• Pellet Formation: Transfer the mixture to a pellet die. Place the die under a hydraulic press and apply pressure to form a transparent or translucent pellet.

• Analysis: Mount the KBr pellet in the spectrometer's sample holder. Collect a background spectrum of the empty sample chamber first, then collect the sample spectrum.

Method 2: Thin Film for Liquid Samples (N,N-Dimethylcyclobutanecarboxamide)

This method is straightforward for neat (undiluted) liquids.[13]

• Preparation: Place one clean, dry salt plate (e.g., KBr or NaCl) on a clean surface.

• Application: Add one small drop of N,N-dimethylcyclobutanecarboxamide to the center of the plate.

• Sandwiching: Place a second salt plate on top and gently rotate it a quarter turn to create a thin, uniform liquid film.[13]

• Analysis: Immediately place the assembled plates into the sample holder. Collect a background spectrum, then the sample spectrum.

An alternative for both sample types is Attenuated Total Reflectance (ATR), which requires minimal sample preparation.[14][15] A few milligrams of solid or a single drop of liquid is placed directly onto the ATR crystal.[14]

Experimental Workflow Diagram

Caption: Experimental workflow for FTIR analysis.

Comparative Spectral Analysis: Data and Interpretation

The key distinguishing features are summarized below. The wavenumbers provided are typical ranges and may vary slightly based on the specific instrument and sample preparation.

Vibrational Mode	Cyclobutanecarboxylic Acid (cm⁻¹)	N,N-Dimethylcyclobutanecarboxamide (cm⁻¹)	Interpretation of the Difference
O-H Stretch	2500-3300 (very broad, strong) [3]	Absent	Definitive feature. The presence of this broad band confirms the -COOH group. Its absence confirms it is not the carboxylic acid.
N-H Stretch	Absent	Absent	Confirms the amide is tertiary. Not a distinguishing feature between these two specific molecules.
C-H Stretch	~2850-3000 (sharp peaks, may be superimposed on O-H band)	~2850-3000 (sharp peaks)	Present in both molecules due to the cyclobutane ring and methyl groups. Not a primary distinguishing feature.
C=O Stretch	~1710 (strong, sharp) [1]	~1650 (strong, sharp) [8]	Key distinguishing feature. The amide C=O is at a lower frequency due to resonance stabilization from the nitrogen lone pair.
C-O Stretch	~1210-1320 (medium)[3]	Absent	The presence of this band, coupled with the O-H and C=O bands, confirms the carboxylic acid structure.

Logical Diagram for Spectral Interpretation

When presented with an unknown spectrum, the following decision-making process can be used for identification.

Caption: Decision tree for compound identification via FTIR.

Conclusion

FTIR spectroscopy provides a rapid and definitive method for distinguishing between cyclobutanecarboxylic acid and N,N-dimethylcyclobutanecarboxamide. The two most unambiguous spectral features are:

• The O-H Stretch: The presence of the exceptionally broad absorption band between 2500-3300 cm⁻¹ is the unequivocal signature of cyclobutanecarboxylic acid. Its absence is a clear indicator of the amide.

• The C=O Stretch Position: The carbonyl absorption for the carboxylic acid (~1710 cm⁻¹) appears at a significantly higher wavenumber than that of the tertiary amide (~1650 cm⁻¹).

By leveraging these distinct spectral fingerprints, researchers can confidently and accurately identify these compounds, ensuring the integrity of their chemical syntheses and downstream applications.

References

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A Guide to Interlaboratory Validation of N,N-Dimethylcyclobutanecarboxamide Synthesis Yields

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the interlaboratory validation of synthetic yields for N,N-dimethylcyclobutanecarboxamide, a key building block in medicinal chemistry and materials science. Recognizing the critical importance of reproducibility in scientific research and drug development, this document outlines common synthetic routes, proposes a standardized protocol for validation, and presents a methodology for comparing results across different laboratories.

Introduction: The Imperative of Reproducible Synthesis

Interlaboratory validation studies are the gold standard for assessing the robustness and transferability of a synthetic protocol. By having multiple, independent laboratories perform the same experiment, it is possible to identify critical parameters that influence the outcome and establish a reliable benchmark for the expected yield. This guide offers a practical approach to designing and executing such a study for N,N-dimethylcyclobutanecarboxamide.

Common Synthetic Routes to N,N-Dialkylamides

The synthesis of N,N-dimethylcyclobutanecarboxamide from cyclobutanecarboxylic acid and dimethylamine is a standard amide bond formation. Several well-established methods can be employed, each with its own set of advantages and potential drawbacks. The choice of method can significantly impact the final yield and purity of the product.

Route A: Acyl Chloride Formation Followed by Amination

This is one of the most common and often high-yielding methods for amide synthesis.[] The carboxylic acid is first activated by conversion to the more reactive acyl chloride, typically using reagents like thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The resulting cyclobutanecarbonyl chloride is then reacted with dimethylamine to form the desired amide.

• Advantages: Generally provides high yields and is applicable to a wide range of substrates.[] The reaction with the amine is usually fast.

• Disadvantages: Requires the handling of corrosive and moisture-sensitive reagents like thionyl chloride. The generation of HCl as a byproduct necessitates the use of a base to neutralize it.

Route B: Direct Amidation using Coupling Reagents

This approach avoids the isolation of the acyl chloride intermediate by using a coupling agent to activate the carboxylic acid in situ. Common coupling agents include carbodiimides like N,N'-dicyclohexylcarbodiimide (DCC) or uronium salts such as HATU.[][2]

• Advantages: Milder reaction conditions compared to the acyl chloride method.[2] A one-pot procedure that can be more convenient.

• Disadvantages: Coupling reagents can be expensive. Byproducts, such as dicyclohexylurea (DCU) from DCC, can sometimes be difficult to remove completely from the reaction mixture.

The following diagram illustrates these two primary synthetic pathways.

Caption: Primary synthetic routes for N,N-dimethylcyclobutanecarboxamide.

Proposed Standardized Protocol for Interlaboratory Validation

For the purpose of this validation guide, the acyl chloride pathway (Route A) has been selected due to its widespread use, generally high yields, and the use of common laboratory reagents. The following detailed protocol is designed to be robust and transferable across different laboratory settings.

Experimental Protocol: Synthesis of N,N-Dimethylcyclobutanecarboxamide via the Acyl Chloride Route

Materials:

• Cyclobutanecarboxylic acid (≥98%)

• Thionyl chloride (SOCl₂, ≥99%)

• Dimethylamine solution (2.0 M in THF)

• Triethylamine (Et₃N, ≥99%)

• Dichloromethane (DCM, anhydrous, ≥99.8%)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes (anhydrous)

• Ethyl acetate (anhydrous)

Procedure:

• Acyl Chloride Formation:

  • To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere, add cyclobutanecarboxylic acid (10.0 g, 100 mmol).

  • Add anhydrous dichloromethane (100 mL).

  • Slowly add thionyl chloride (10.9 mL, 150 mmol) dropwise at 0 °C (ice bath).

  • After the addition is complete, remove the ice bath and heat the reaction mixture to reflux (approximately 40 °C) for 2 hours.

  • Monitor the reaction by IR spectroscopy for the disappearance of the broad O-H stretch of the carboxylic acid and the appearance of the sharp C=O stretch of the acyl chloride.

  • Once the reaction is complete, allow the mixture to cool to room temperature and remove the solvent and excess thionyl chloride under reduced pressure.

• Amidation:

  • Dissolve the crude cyclobutanecarbonyl chloride in anhydrous dichloromethane (100 mL) and cool the solution to 0 °C in an ice bath.

  • In a separate flask, prepare a solution of dimethylamine (2.0 M in THF, 75 mL, 150 mmol) and triethylamine (20.9 mL, 150 mmol) in anhydrous dichloromethane (50 mL) and cool to 0 °C.

  • Slowly add the dimethylamine/triethylamine solution to the cyclobutanecarbonyl chloride solution dropwise over 30 minutes, maintaining the temperature at 0 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Work-up and Purification:

  • Quench the reaction by slowly adding 100 mL of water.

  • Separate the organic layer and wash it sequentially with 1 M HCl (2 x 50 mL), saturated aqueous sodium bicarbonate solution (2 x 50 mL), and brine (1 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford pure N,N-dimethylcyclobutanecarboxamide.

• Characterization and Yield Calculation:

  • Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

  • Determine the mass of the pure, isolated product and calculate the percentage yield.

Interlaboratory Validation Study Design

To ensure a robust comparison of yields, the following workflow for an interlaboratory study is proposed.

Caption: Workflow for the interlaboratory validation study.

Key Components of the Validation Study:

• Participating Laboratories: A minimum of three independent laboratories should participate to ensure statistical significance.

• Centralized Reagent Distribution: To minimize variability from reagent sources, key starting materials (cyclobutanecarboxylic acid, thionyl chloride, dimethylamine solution) should be sourced from the same batch and distributed to all participating labs.

• Standardized Protocol: All laboratories must adhere strictly to the detailed experimental protocol provided above.

• Data Reporting: Each laboratory will be required to report the following:

  • Mass of starting cyclobutanecarboxylic acid.

  • Mass of isolated, pure N,N-dimethylcyclobutanecarboxamide.

  • Calculated percentage yield.

  • Copies of all analytical data (NMR spectra, MS data) for product characterization.

• Statistical Analysis: The collected yield data will be analyzed to determine the mean yield, standard deviation, and interlaboratory coefficient of variation.

Comparison of Synthetic Methods and Expected Yields

While this guide focuses on validating a single, standardized method, it is valuable to compare it with other potential synthetic routes. The following table provides a hypothetical comparison based on typical yields reported in the literature for similar amide bond formations.

Synthetic Route	Key Reagents	Typical Reported Yield Range (%)	Advantages	Disadvantages
A: Acyl Chloride	Thionyl chloride, Dimethylamine	85 - 98	High yields, widely applicable.[][3]	Harsh reagents, byproduct (HCl) generation.
B: DCC Coupling	DCC, Dimethylamine	70 - 90	Milder conditions, one-pot.[2]	Byproduct removal can be challenging.
C: HATU Coupling	HATU, Dimethylamine	80 - 95	High yields, low racemization for chiral substrates.[]	Expensive reagent.
D: Ester Aminolysis	Methyl cyclobutanecarboxylate, Dimethylamine	50 - 70	Can be performed under hydrothermal conditions.[4]	Generally lower yields and may require high temperatures.[4]

Note: The yield ranges presented are for general amide syntheses and the actual yield for N,N-dimethylcyclobutanecarboxamide may vary. The purpose of the interlaboratory study is to establish a validated and reproducible yield for the standardized protocol.

Conclusion

The interlaboratory validation of synthetic yields is a cornerstone of robust chemical science. By adopting a standardized protocol and a collaborative approach, researchers can establish a reliable and transferable method for the synthesis of N,N-dimethylcyclobutanecarboxamide. This not only enhances the confidence in research findings but also provides a solid foundation for process scale-up and manufacturing in drug development and materials science. The framework presented in this guide offers a clear path toward achieving this goal.

References

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• Wang, Q., et al. (2023). Synthesis of α‑Substituted β,γ-Unsaturated Cyclobutanecarboxamides via Palladium-Catalyzed Aminocarbonylation of Vinylcyclobutanols. Organic Letters, 25(47), 8496–8501*. [Link]

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• Li, J., et al. (2021). Synthesis of carboxy-cyclobutane isomers combining an amide bond and self-assembly of coordination polymers in the solid state: controlling the reaction site of [2 + 2] cycloaddition by introducing a substituent group. Inorganic Chemistry Frontiers, 8(1), 183-190. [Link]

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• Chen, Y., et al. (2023). Efficient Synthesis of Amides through Thioacids Reactions with In Situ Generated Formamidine. Molecules, 28(21), 7381. [Link]

• Hancock, E. N., Wahl, J. M., & Brown, M. K. (2019). Recent advances in the synthesis of gem-dimethylcyclobutane natural products. Natural product reports, 36(10), 1383–1393. [Link]

• de la Torre, A. F., et al. (2020). Direct synthesis of amides from nonactivated carboxylic acids using urea as nitrogen source and Mg(NO3)2 or imidazole as catalyst. New Journal of Chemistry, 44(25), 10185-10193. [Link]

• Fu, Y., et al. (2023). Synthesis of Amides from Amines and Esters Under Hydrothermal Conditions. ChemistryOpen, 12(12), e202300158. [Link]

• Bakhtiari, K., et al. (2009). Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. E-Journal of Chemistry, 6(S1), S417-S422. [Link]

• Gawronski, J., et al. (2004). Synthesis of N, N′-disubstituted cyclic 1,2-diamines derived from (1 R,2 R)-1,2-diaminocyclohexane. Tetrahedron, 60(4), 841-847. [Link]

• Atwell, G. J., et al. (1986). Synthesis, antitumor activity, and DNA binding properties of a new derivative of amsacrine, N-5-dimethyl-9-[(2-methoxy-4-methylsulfonylamino) phenylamino]-4-acridinecarboxamide. Journal of medicinal chemistry, 29(1), 69–74. [Link]

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Safety & Regulatory Compliance

Comprehensive Disposal and Operational Safety Protocol for N,N-Dimethylcyclobutanecarboxamide

As a versatile small-molecule scaffold, N,N-Dimethylcyclobutanecarboxamide (CAS: 57056-80-1) is frequently utilized in advanced organic synthesis and pharmaceutical drug development. Notably, it serves as a critical precursor in the synthesis of complex therapeutics, such as highly efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) inhibitors used in antiobesity research .

However, the safe handling and disposal of this cyclic amide require strict adherence to environmental health and safety (EHS) protocols. Improper disposal can lead to regulatory non-compliance, environmental contamination, and laboratory safety hazards. This guide provides step-by-step, self-validating methodologies for the operational handling, waste segregation, and terminal disposal of N,N-dimethylcyclobutanecarboxamide.

Physicochemical & Hazard Profiling

Before initiating any disposal protocol, it is critical to understand the physicochemical properties that dictate the compound's behavior in waste streams. According to standard Safety Data Sheets (SDS) , this compound is a combustible liquid and a known irritant.

Table 1: Physicochemical Properties and Operational Implications

Property	Value	Operational Implication for Disposal
CAS Number	57056-80-1	Must be explicitly listed on EPA/RCRA waste manifests.
Molecular Formula	C₇H₁₃NO	Contains nitrogen; incineration will yield NOₓ gases requiring scrubber-equipped facilities.
Physical State	Liquid	Requires liquid-tight, chemically compatible secondary containment (e.g., HDPE).
GHS Hazards	H227, H315, H319, H335	Combustible liquid; requires grounded storage and avoidance of ignition sources.
Incompatibilities	Strong oxidizers, strong acids	Mixing with acids can trigger exothermic hydrolysis, releasing toxic dimethylamine gas.

Waste Segregation Logic & Causality

The fundamental principle of disposing of organic amides is segregation by halogen content .

• The Causality: Amides contain robust C-N bonds that resist standard biological degradation in municipal wastewater treatment facilities. Therefore, high-temperature incineration is the mandated disposal route. If the amide is mixed with halogenated solvents (e.g., dichloromethane), the incineration process requires significantly higher temperatures (>1200°C) and specialized alkaline scrubbers to neutralize the resulting hydrochloric acid (HCl) gas and prevent the formation of highly toxic dioxins.

• The Rule: Never mix N,N-dimethylcyclobutanecarboxamide with halogenated waste unless they were inherently combined during the experimental reaction.

Table 2: Waste Stream Routing Comparison

Waste Stream Type	Typical Co-Solvents	Required Incineration Temp	Logistical Impact & Cost
Non-Halogenated	Ethyl Acetate, Hexane, Methanol	> 1000°C	Standard thermal oxidation; lower disposal cost.
Halogenated	Dichloromethane, Chloroform	> 1200°C + Gas Scrubbers	Premium pricing; requires specialized EPA manifesting.

Visualizing the Disposal Workflow

The following decision matrix illustrates the logical routing of N,N-dimethylcyclobutanecarboxamide waste from the laboratory bench to terminal destruction.

Figure 1: Decision matrix for routing N,N-Dimethylcyclobutanecarboxamide waste to high-temperature incineration.

Step-by-Step Disposal Methodologies

Protocol A: Routine Laboratory Liquid Waste Disposal

This protocol ensures the safe transfer of reaction mixtures or stock solutions containing the compound into bulk laboratory waste.

• Characterize the Waste Stream: Determine if the solution contains halogens. Select the appropriate High-Density Polyethylene (HDPE) waste carboy (Halogenated vs. Non-Halogenated).

• Verify pH Compatibility (Self-Validation Step): Before adding the waste to a mixed-waste carboy, test a 1 mL aliquot of the waste with universal pH paper.

  • Validation: A pH between 5 and 9 confirms the absence of strong acids/bases, validating that acid-catalyzed hydrolysis (which generates heat and pressure) will not occur in the bulk container.

• Transfer the Waste: Operating inside a certified chemical fume hood, use a grounded funnel to pour the liquid into the carboy.

  • Causality: Grounding prevents static discharge, which is critical since the compound is a combustible liquid (H227) .

• Headspace Verification: Ensure the carboy is filled to no more than 90% capacity.

  • Validation: Visually confirm the liquid level is below the neck of the container to allow for vapor expansion during storage.

• Post-Addition Monitoring: Cap the carboy loosely for 5 minutes.

  • Validation: Lightly touch the exterior of the secondary containment. The absence of a temperature increase or off-gassing validates that no incompatible cross-reactions are occurring. Tighten the cap once validated.

• Manifesting: Update the hazardous waste tag immediately, listing "N,N-Dimethylcyclobutanecarboxamide" and its estimated percentage by volume.

Protocol B: Spill Response & Decontamination

In the event of an accidental release, immediate containment is required to prevent respiratory irritation (H335) and environmental discharge.

• Isolate & Protect: Evacuate non-essential personnel. Don appropriate PPE: Nitrile gloves (double-gloved), chemical splash goggles, and a lab coat. Ensure the fume hood or room ventilation is operating at maximum capacity.

• Neutralize Ignition Sources: Turn off all nearby hot plates, stirrers, and electrical equipment.

  • Causality: Removing ignition sources mitigates the H227 combustible hazard.

• Containment: Surround the spill with an inert, non-combustible absorbent material such as vermiculite or dry sand.

  • Warning: Do NOT use combustible absorbents like sawdust or paper towels for bulk spills, as they increase the fire risk.

• Collection: Use a non-sparking polypropylene dustpan and brush to sweep the saturated absorbent into a solid hazardous waste bucket.

• Decontamination (Self-Validation Step): Wash the spill area with a mixture of warm water and laboratory-grade detergent.

  • Validation: Wipe the cleaned area with a dry paper towel. The absence of a slick residue or lingering amine-like odor validates that the surface has been successfully decontaminated.

Figure 2: Step-by-step operational workflow for spill containment and decontamination.

Regulatory Compliance & Final Transport

Once laboratory waste containers are full (or reach their 90-day satellite accumulation limit), they must be transferred to the facility's main hazardous waste accumulation area.

• Ensure all containers are tightly sealed with leak-proof caps.

• Verify that the EPA waste codes are correctly applied. For N,N-dimethylcyclobutanecarboxamide mixed with standard flammable solvents, the waste will typically carry the D001 (Ignitable) characteristic code.

• Only contract with licensed, EPA-certified hazardous waste disposal vendors who utilize rotary kiln incinerators capable of sustaining the >1000°C temperatures required for the complete thermal destruction of robust amide bonds.

References

• Ahmad, S., Washburn, W. N., et al. "Synthesis and Antiobesity Properties of 6-(4-Chlorophenyl)-3-(4-((3,3-difluoro-1-hydroxycyclobutyl)methoxy)-3-methoxyphenyl)thieno[3,2-d]pyrimidin-4(3H)-one (BMS-814580): A Highly Efficacious Melanin Concentrating Hormone Receptor 1 (MCHR1) Inhibitor." Journal of Medicinal Chemistry (ACS Publications), 2016.[Link]

A Researcher's Guide to the Safe Handling of N,N-Dimethylcyclobutanecarboxamide: Personal Protective Equipment and Disposal

The following recommendations are grounded in the principles of prudent laboratory practice and are informed by the known hazards of similar chemical structures.[1][2][3][4][5] The core principle is to minimize exposure through all potential routes—dermal contact, inhalation, and ingestion.[6]

Hazard Assessment and Engineering Controls: The First Line of Defense

Before any handling of N,N-Dimethylcyclobutanecarboxamide, a thorough risk assessment is paramount. Based on analogous compounds, potential hazards may include skin and eye irritation, and it may be harmful if swallowed or inhaled.[1][2][3][5]

Primary Engineering Control: The Chemical Fume Hood

All work with N,N-Dimethylcyclobutanecarboxamide, including weighing, transferring, and reactions, should be conducted within a properly functioning chemical fume hood.[7] This is the most critical engineering control to prevent the inhalation of any potential vapors or aerosols. The fume hood sash should be kept as low as possible to maximize protection.

Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered approach to PPE is necessary to prevent direct contact with N,N-Dimethylcyclobutanecarboxamide.[8] The following table summarizes the minimum required PPE.

PPE Category	Item and Specifications	Rationale
Eye and Face Protection	Chemical splash goggles or safety glasses with side shields. A face shield should be worn over goggles when there is a significant risk of splashing.[1][8][9]	Protects against accidental splashes to the eyes, which are a primary route of chemical exposure. A face shield provides an additional layer of protection for the entire face.
Hand Protection	Nitrile or neoprene gloves.[10]	Provides a chemical-resistant barrier to prevent skin contact. Double gloving is recommended for extended operations.
Body Protection	A flame-resistant laboratory coat.[10][11]	Protects skin and personal clothing from contamination.
Foot Protection	Closed-toe shoes.	A standard laboratory requirement to protect against spills and falling objects.[10]
Respiratory Protection	Generally not required when working in a fume hood. For large-scale operations or in the event of a spill outside of a fume hood, a NIOSH-approved respirator with an organic vapor cartridge is recommended.[1][10]	Minimizes the risk of inhaling aerosols or vapors, especially in situations with a higher potential for airborne exposure.

Glove Selection and Integrity

The choice of glove material is critical for adequate protection. While specific breakthrough times for N,N-Dimethylcyclobutanecarboxamide are not available, data for similar solvents can provide guidance.

Glove Type	General Resistance to Amides	Advantages	Disadvantages
Nitrile	Good	Good dexterity and resistance to a range of chemicals.	Can be punctured; not suitable for all solvents.
Neoprene	Very Good	Excellent resistance to a broad range of chemicals, including some acids and bases.	Less dexterity than nitrile.
Butyl Rubber	Excellent	High resistance to permeation by many gases and vapors.	Poor resistance to hydrocarbon solvents.

Always inspect gloves for any signs of degradation or puncture before use.[7]

Operational Plan: A Step-by-Step Guide to Safe Handling

A systematic approach to handling N,N-Dimethylcyclobutanecarboxamide will minimize the risk of exposure and ensure the experiment is conducted safely and efficiently.

Pre-Experiment Preparations:

• Designate a Work Area: Clearly demarcate the area within the fume hood where the compound will be handled.

• Assemble all Materials: Ensure all necessary equipment, reagents, and waste containers are within the fume hood before starting.

• Don PPE: Put on all required PPE in the correct order (lab coat, then eye protection, then gloves).

Experimental Workflow:

Figure 1. A stepwise workflow for the safe handling of N,N-Dimethylcyclobutanecarboxamide.

Post-Experiment Procedures:

• Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) to remove any residual contamination.

• Doffing PPE: Remove PPE in the reverse order it was put on, being careful to avoid contaminating yourself. Dispose of gloves and any other disposable PPE in the appropriate waste stream.

• Personal Hygiene: Wash hands thoroughly with soap and water after removing gloves and before leaving the laboratory.[6]

Disposal Plan: Responsible Management of Chemical Waste

Proper disposal of N,N-Dimethylcyclobutanecarboxamide and any contaminated materials is crucial to protect the environment and prevent accidental exposure.[12]

Waste Segregation:

All waste contaminated with N,N-Dimethylcyclobutanecarboxamide must be segregated and disposed of as hazardous chemical waste.[13][14][15]

Waste Stream	Description	Disposal Container
Liquid Waste	Unused N,N-Dimethylcyclobutanecarboxamide, reaction mixtures, and solvent rinses.	A clearly labeled, sealed, and compatible waste container (e.g., a glass or polyethylene bottle).[13]
Solid Waste	Contaminated gloves, pipette tips, weighing paper, and other disposable materials.	A designated, labeled, and sealed plastic bag or container.
Sharps Waste	Contaminated needles and syringes.	A puncture-resistant sharps container.

Disposal Procedure Decision Tree:

Figure 2. A decision tree for the proper segregation and disposal of waste contaminated with N,N-Dimethylcyclobutanecarboxamide.

Never dispose of N,N-Dimethylcyclobutanecarboxamide down the drain or in the regular trash.[16] All chemical waste must be handled by the institution's environmental health and safety department or a licensed chemical waste disposal company.[12][14]

Emergency Procedures: Preparedness is Key

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Emergency Situation	Immediate Action
Skin Contact	Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention.[1][9]
Eye Contact	Immediately flush eyes with water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[1][9]
Inhalation	Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[9]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][9]
Spill	For small spills within a fume hood, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal. For large spills or spills outside of a fume hood, evacuate the area and contact the emergency response team.[15]

By adhering to these guidelines, researchers can confidently and safely work with N,N-Dimethylcyclobutanecarboxamide, fostering a culture of safety and scientific excellence in the laboratory.

References

• Amide 60 Safety Data Sheet. (2018, June 18).
• Personal protective equipment for handling GLP-1(9-36)amide - Benchchem. (n.d.).
• N,N-Dimethylbenzamide Safety Data Sheet. (2025, December 22). Thermo Fisher Scientific.
• N,N-dimethylcyclohexylamine Safety Data Sheet. (2025, November 6). MilliporeSigma.
• N,N-Dimethyldecanamide Safety Data Sheet. (2025, September 19). Thermo Fisher Scientific.
• 6-Bromopyridine-2-carboxamide Safety Data Sheet. (n.d.). Thermo Fisher Scientific.
• Chemical Waste Disposal Guidelines. (n.d.).
• N,N-Dimethylacetamide Safety Data Sheet. (2009, October 6). Fisher Scientific.
• Dimethyl Acetylenedicarboxylate Safety Data Sheet. (2024, November 15). Tokyo Chemical Industry.
• Personal Protective Equipment (PPE). (n.d.). University of Tennessee Knoxville.
• Rules for the Safe Handling of Chemicals in the Laboratory. (n.d.).
• Section 6C: Protective Equipment. (n.d.). Princeton University Environmental Health and Safety.
• N,N-DIMETHYLBUTYRAMIDE Safety Data Sheet. (2024, December 21). ChemicalBook.
• Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs. (n.d.). United Nations Office on Drugs and Crime.
• Dimethyl 1,4-cyclohexanedicarboxylate Safety Data Sheet. (2018, November 11). ChemPoint.
• Chemical Protective Suits. (n.d.). MSA Safety.
• Chemical Waste Disposal Guidelines: Rules You Must Follow! (2024, April 3). GreenTec Energy.
• Investigating the replacement of carboxylates with carboxamides to modulate the safety and efficacy of platinum(II) thioether cyanide scavengers. (n.d.). PMC.
• Laboratory Health & Safety Rules. (n.d.).
• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals. (n.d.). UNC Policies.
• N,N-Dimethylcyclohexylamine Safety Data Sheet. (n.d.). Carl ROTH.
• Disposal of Waste Solvents. (n.d.). NUS Chemistry.
• The NIH Drain Discharge Guide. (n.d.).

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